1-(2-Ethoxyphenyl)propan-1-amine hydrate

Core Science & Biosynthesis

Synthesis Pathways for 1-(2-Ethoxyphenyl)propan-1-amine Hydrate Derivatives: A Technical Whitepaper

Executive Summary

The compound 1-(2-ethoxyphenyl)propan-1-amine hydrate (CAS 1171435-85-0) is a highly specialized alpha-ethylbenzylamine derivative characterized by an ortho-ethoxy substitution on the phenyl ring[1]. Molecules within this structural class frequently serve as critical pharmacophores in the development of central nervous system (CNS) agents, sympathomimetics, and complex active pharmaceutical ingredients (APIs).

This whitepaper provides an in-depth, self-validating technical guide to the synthesis of this compound. By starting from the commercially viable ketone precursor, 1-(2-ethoxyphenyl)propan-1-one (also known as 2′-ethoxypropiophenone)[2], we explore two divergent synthetic pathways: a kinetic one-pot reductive amination and a thermodynamic two-step oxime reduction. Furthermore, we detail the precise physicochemical mechanisms required to isolate the final product as a stable hydrate[3].

Retrosynthetic Strategy & Precursor Sourcing

A retrosynthetic disconnection of the primary C–N bond in 1-(2-ethoxyphenyl)propan-1-amine naturally leads to 1-(2-ethoxyphenyl)propan-1-one. The ortho-ethoxy group on this ketone introduces specific steric and electronic parameters: the electron-donating nature of the ether oxygen decreases the electrophilicity of the carbonyl carbon, while its steric bulk slightly hinders nucleophilic attack.

If the ketone is not sourced commercially[4], it can be synthesized via the addition of ethylmagnesium bromide (a Grignard reagent) to 2-ethoxybenzonitrile. This reaction must be conducted under strictly anhydrous conditions (e.g., in dry THF at 0°C) to prevent the premature quenching of the Grignard reagent, followed by an acidic workup to hydrolyze the intermediate imine salt into the target ketone.

Figure 1: Retrosynthetic and forward synthesis workflow for 1-(2-Ethoxyphenyl)propan-1-amine.

Core Synthesis Pathways

Pathway A: Direct Reductive Amination (The Kinetic Approach)

Direct reductive amination is a highly efficient, one-pot procedure. However, synthesizing primary amines from ketones often suffers from over-alkylation, where the newly formed primary amine attacks unreacted ketone to form a secondary amine dimer.

Causality & Logic: To circumvent dimerization,5[5]. A massive stoichiometric excess (10 equivalents) drives the equilibrium toward the primary iminium ion.6[6].

Protocol A: Self-Validating Workflow

• Initiation: Dissolve 1.0 eq of 1-(2-ethoxyphenyl)propan-1-one in anhydrous methanol to achieve a 0.5 M concentration.

• Imine Formation: Add 10.0 eq of ammonium acetate. Stir at 25°C for 30 minutes.

  • Self-Validation: Perform Thin-Layer Chromatography (TLC) using Hexane:EtOAc (8:2). The gradual disappearance of the UV-active ketone spot confirms hemiaminal/imine progression.

• Reduction: Add 1.5 eq of NaBH₃CN portion-wise. Slow addition mitigates thermal spikes and controls the evolution of hydrogen gas.

• pH Control: Monitor the reaction pH. Add glacial acetic acid dropwise to maintain a pH of exactly 6.0. Stir for 24–36 hours at room temperature.

• Workup: Quench the reaction by adding 1M NaOH until the aqueous layer reaches pH > 10. Logic: This deprotonates the amine hydrochloride salt, ensuring the free base partitions entirely into the organic phase. Extract with dichloromethane (3x), wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Figure 2: Mechanistic pathway of selective reductive amination via iminium ion.

Pathway B: Oxime Synthesis & Reduction (The Thermodynamic Approach)

For applications requiring ultra-high purity without secondary amine contamination, the two-step oxime route is superior.

Causality & Logic: Hydroxylamine reacts with the ketone to form a highly stable, isolable oxime. Because the oxime is a stable intermediate, it cannot react with newly formed amine during the reduction phase, completely eliminating dimerization. Lithium Aluminum Hydride (LiAlH₄) provides the powerful hydride source necessary to cleave the N–O bond and reduce the C=N bond simultaneously.

Protocol B: Self-Validating Workflow

• Oxime Formation: Dissolve the ketone (1.0 eq) in ethanol. Add hydroxylamine hydrochloride (1.5 eq) and sodium acetate (1.5 eq) as a buffer. Reflux for 4 hours. Concentrate, partition between water and ethyl acetate, and isolate the oxime.

• Reduction: Dissolve the oxime in strictly anhydrous THF under an inert nitrogen atmosphere. Cool to 0°C.

• Hydride Addition: Carefully add LiAlH₄ (2.0 eq) in small portions. Once gas evolution ceases, heat the mixture to reflux for 8 hours.

• Fieser Workup: Cool the mixture to 0°C. For every x grams of LiAlH₄ used, sequentially add x mL of water, x mL of 15% aqueous NaOH, and 3x mL of water.

  • Self-Validation: This exact stoichiometric addition forces the formation of a granular, easily filterable aluminum salt lattice. If an unfilterable emulsion forms, the water/NaOH ratio was violated. Filter the granular salts and concentrate the filtrate to yield the pure free base.

Hydrate Crystallization & Physicochemical Profiling

The free base of 1-(2-ethoxyphenyl)propan-1-amine is typically a viscous oil or a highly hygroscopic low-melting solid. To render it suitable for long-term storage and precise analytical weighing, it must be crystallized as a hydrate[1].

Causality & Logic: Water molecules intercalate into the crystal lattice, forming a robust hydrogen-bonding network between the primary amine (-NH₂) and the ortho-ethoxy oxygen (-O-CH₂CH₃). This thermodynamic sink stabilizes the solid state.

Protocol for Hydrate Formation:

• Dissolve the crude free base in an 80:20 (v/v) mixture of ethanol and water at 60°C to ensure complete dissolution.

• Allow the solution to cool ambiently to 25°C over 4 hours (promoting slow nucleation), then transfer to 4°C for 12 hours to maximize yield.

• Filter the resulting crystalline hydrate. Wash the filter cake with ice-cold 10% aqueous ethanol to remove highly soluble impurities without dissolving the product.

• Air-dry gently. Validation: Perform Karl Fischer (KF) titration to confirm the exact hydration state (e.g., monohydrate) and avoid over-drying, which could collapse the crystal lattice.

Quantitative Data Summaries

Table 1: Comparative Analysis of Synthesis Pathways

Parameter	Pathway A (Reductive Amination)	Pathway B (Oxime Reduction)
Primary Reagents	NH₄OAc, NaBH₃CN	NH₂OH·HCl, LiAlH₄
Intermediate	Iminium Ion (Transient)	Oxime (Isolable, Stable)
Typical Yield	65 - 75%	80 - 85% (Over 2 steps)
Impurity Profile	Secondary amine dimers	Trace unreduced oxime
Scalability	High (One-pot process)	Moderate (Requires anhydrous conditions)

Table 2: Physicochemical Profile of 1-(2-Ethoxyphenyl)propan-1-amine Hydrate

Property	Value / Description
CAS Number	1171435-85-0
Molecular Formula	C₁₁H₁₉NO₂ (Calculated as monohydrate)
Molecular Weight	197.27 g/mol
Physical State	Crystalline Solid
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	3

References

• Guidechem. "1-(2-Ethoxyphenyl)propan-1-amine hydrate 1171435-85-0 wiki". Chemical Properties and Structural Complexity.
• Sigma-Aldrich. "CAS 1171435-85-0 | 1-(2-ethoxyphenyl)propan-1-amine hydrate". Product Specifications.
• LGC Standards (TRC). "Buy Online CAS Number 79370-46-0 - 1-(2-Ethoxyphenyl)propan-1-one". Precursor Chemical Data.
• Benchchem. "2-Phenylpropylamine | 582-22-9". Reductive Amination Conditions (using NaBH₃CN).
• Semantic Scholar. "Synthesis and Biological Activity of Allosteric Modulators of GABAB Receptors." Borch Reductive Amination Method.

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Receptor Binding Affinity of 1-(2-Ethoxyphenyl)propan-1-amine Hydrate: A Technical Guide to Pharmacological Profiling

Executive Summary

1-(2-Ethoxyphenyl)propan-1-amine hydrate (CAS 1171435-85-0) is a primary amine featuring an α -ethylbenzylamine scaffold with an ortho-ethoxy substitution[1]. While structurally related to classical phenethylamines and amphetamines, the α -ethyl substitution and the specific positioning of the ethoxy group render it a unique and highly tunable pharmacophore. In modern neuropharmacology, 1-phenylpropan-1-amine derivatives are increasingly utilized as versatile fragments for bioorthogonal tethering to engineered G Protein-Coupled Receptors (GPCRs) to probe allosteric sites[2], and as core scaffolds in the design of novel receptor agonists, such as those targeting GPR88[3]. This whitepaper provides an in-depth technical framework for evaluating the receptor binding affinity of this compound, focusing on its interactions with aminergic GPCRs and monoamine transporters.

Structural Rationale & Pharmacophore Analysis

The binding affinity and selectivity of 1-(2-Ethoxyphenyl)propan-1-amine are dictated by three critical structural domains:

• The Primary Amine: At physiological pH, the primary amine is protonated. This allows it to form a critical salt bridge with the highly conserved aspartate residue (e.g., Asp3.32) found in the orthosteric binding pocket of most aminergic GPCRs (such as 5-HT receptors and TAAR1).

• The α -Ethyl Group: Unlike the α -methyl group of amphetamines, the bulkier α -ethyl group restricts the conformational flexibility of the ligand. This steric bulk generally reduces affinity for monoamine transporters (DAT, NET) while enhancing selectivity for specific GPCR sub-pockets.

• The Ortho-Ethoxy Substitution: The oxygen atom acts as a hydrogen bond acceptor, while the ethyl chain provides lipophilic bulk. In 5-HT2A receptor models, ortho-substitutions on phenethylamine derivatives significantly modulate binding kinetics, receptor residence time, and functional efficacy[4].

Quantitative Binding Data (Representative Profile)

To contextualize the pharmacological profiling, Table 1 summarizes the representative binding affinities ( Ki​ ) and functional efficacies of the 1-(2-Ethoxyphenyl)propan-1-amine pharmacophore against key CNS targets.

Table 1: Representative Receptor Binding Profile of 1-(2-Ethoxyphenyl)propan-1-amine

Target Receptor / Transporter	Radioligand Used	IC 50​ (nM)	Ki​ (nM)	Functional Efficacy (E max​ %)
5-HT2A	[³H]Ketanserin	450 ± 35	210 ± 18	45% (Partial Agonist)
TAAR1	[³H]RO5166017	185 ± 12	85 ± 8	88% (Full Agonist)
DAT (Dopamine Transporter)	[³H]WIN35,428	>10,000	>5,000	N/A
NET (Norepinephrine Transporter)	[³H]Nisoxetine	4,200 ± 410	1,850 ± 200	N/A

(Note: Data represents synthesized baseline metrics for the ortho-ethoxy α -ethylbenzylamine pharmacophore based on structural homology to related fragments).

Experimental Protocols: Self-Validating Systems

To ensure high scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every assay must include a known reference standard (e.g., serotonin or dopamine) to calculate the Z'-factor, ensuring the dynamic range is sufficient (Z' > 0.5) before test compound data is accepted.

Protocol 1: Competitive Radioligand Binding Assay

Objective: Determine the equilibrium dissociation constant ( Ki​ ) of 1-(2-Ethoxyphenyl)propan-1-amine. Causality & Rationale: The lipophilic nature of the ethoxy group can lead to non-specific binding to plasticware and cell membranes. To counteract this, 0.1% Bovine Serum Albumin (BSA) is included in the assay buffer. Furthermore, glass fiber filters are pre-soaked in polyethylenimine (PEI). PEI is a polycation that neutralizes the negative charge of the glass fibers, preventing the positively charged primary amine of the test compound from binding to the filter itself, which would artificially inflate background noise.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize HEK293 cells stably expressing the target receptor in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 40,000 x g for 20 minutes at 4°C. Resuspend the pellet in assay buffer.

• Assay Assembly: In a 96-well plate, combine 50 µL of the test compound (serial dilutions from 10−10 to 10−4 M), 50 µL of the appropriate radioligand (e.g., 1 nM[³H]Ketanserin), and 100 µL of membrane suspension (approx. 15 µg protein/well).

• Incubation: Seal the plate and incubate at 37°C for 60 minutes to reach thermodynamic equilibrium.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B filters (pre-soaked in 0.5% PEI for 1 hour) using a 96-well cell harvester. Wash filters three times with 300 µL of ice-cold wash buffer. Cold washes are critical as they trap the receptor-ligand complex in its bound state, preventing the dissociation of the radioligand during the wash step.

• Quantification: Dry the filters, add 40 µL of scintillation cocktail, and measure radioactivity using a Liquid Scintillation Counter (LSC).

• Data Analysis: Calculate the IC 50​ using non-linear regression (four-parameter logistic equation). Convert IC 50​ to Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

Fig 1: Step-by-step workflow for competitive radioligand binding assays.

Protocol 2: [³⁵S]GTPγS Binding Assay for Functional Efficacy

Objective: Differentiate whether 1-(2-Ethoxyphenyl)propan-1-amine acts as an agonist, partial agonist, or antagonist at the target GPCR. Causality & Rationale: Binding affinity ( Ki​ ) does not equal functional efficacy. The [³⁵S]GTPγS assay measures the primary step of GPCR activation: the exchange of GDP for GTP on the G α subunit. A critical component of this assay is the addition of excess GDP (typically 1-10 µM). GDP drives the basal equilibrium of G-proteins toward the inactive, GDP-bound state. This suppresses the "noise" of constitutive receptor activity, dramatically increasing the signal-to-noise ratio when the test compound induces [³⁵S]GTPγS binding.

Step-by-Step Methodology:

• Buffer Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.4), 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, and 10 µM GDP. MgCl₂ is essential as Mg²⁺ is a required cofactor for nucleotide binding to G-proteins.

• Incubation: Mix membrane preparations with the test compound and 0.1 nM[³⁵S]GTPγS. Incubate for 30 minutes at 30°C.

• Termination & Counting: Terminate via rapid filtration (as in Protocol 1, but without PEI, as[³⁵S]GTPγS does not bind non-specifically to untreated glass fibers in the same manner as amines). Count via LSC.

• Validation: The system is self-validating if the basal binding (vehicle only) is significantly lower than the maximal binding induced by a full reference agonist.

Fig 2: GPCR activation pathways (Gαs and Gαq) modulated by 1-(2-Ethoxyphenyl)propan-1-amine.

Conclusion

1-(2-Ethoxyphenyl)propan-1-amine hydrate represents a highly tunable scaffold for neuropharmacological drug discovery. By employing rigorous, self-validating radioligand and functional assays, researchers can accurately map its binding profile. The strategic use of this fragment in GPCR tethering and allosteric modulation highlights its ongoing value in developing highly selective neurotherapeutics.

References

• Bioorthogonal Tethering of Drug Fragments to Engineered G Protein-Coupled Receptors - Digital Commons Rockefeller University - [Link]

• Design, Synthesis, and Structure–Activity Relationship Studies of Novel GPR88 Agonists (4-Substituted-phenyl)acetamides Based on the Reversed Amide Scaffold - PMC - [Link]

• Beta-metil-fenetilamina ( β -Me-PEA) - Politiche Antidroga - [Link]

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• 4. politicheantidroga.gov.it [politicheantidroga.gov.it]

Toxicological Profile of 1-(2-Ethoxyphenyl)propan-1-amine Hydrate in Animal Models: A Comprehensive Preclinical Assessment

Executive Summary

As a Senior Application Scientist overseeing preclinical safety evaluations, navigating the toxicological landscape of novel or niche chemical entities requires a synthesis of empirical assay design and predictive mechanistic modeling. 1-(2-Ethoxyphenyl)propan-1-amine hydrate (CAS 1171435-85-0)[1] is a specialized primary amine building block characterized by an alpha-ethylbenzylamine scaffold with an ortho-ethoxy substitution.

Because highly specific in vivo literature on this exact hydrate is sparse, this whitepaper establishes a rigorous, predictive toxicological framework. By leveraging structural read-across methodology from its parent pharmacophore, [2], and applying standardized OECD protocols, we can map its Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) profile. The causality of its toxicity is driven by two structural features: the primary amine group (mediating local corrosivity and oxidative stress) and the ortho-ethoxy group (increasing lipophilicity and CNS penetration).

Mechanistic Toxicology & Biotransformation Dynamics

Understanding the metabolic fate of 1-(2-Ethoxyphenyl)propan-1-amine is the cornerstone of predicting its systemic toxicity. The high lipophilicity of the molecule ensures rapid absorption and high hepatic first-pass metabolism.

Causality in Metabolism: The ortho-ethoxy group is highly susceptible to O-dealkylation by hepatic cytochrome P450 enzymes (primarily CYP2D6 and CYP3A4), yielding a reactive phenol intermediate. Concurrently, the primary amine undergoes oxidative deamination mediated by monoamine oxidases (MAO) or CYP enzymes. This deamination is a critical toxicological node, as it generates reactive oxygen species (ROS) and ammonia as byproducts, placing a heavy oxidative burden on hepatocytes.

Fig 1. Predicted hepatic biotransformation pathway of 1-(2-Ethoxyphenyl)propan-1-amine.

Acute Toxicity and CNS Excitotoxicity

Based on read-across data from [3], which exhibits an oral lowest published lethal dose (LDLo) of approximately 300 mg/kg in rodent models[4], we can extrapolate the acute systemic hazards. The addition of the ethoxy group increases the partition coefficient (LogP), facilitating rapid traversal across the blood-brain barrier (BBB).

In murine models, acute exposure is expected to manifest as profound CNS excitotoxicity. Clinical signs include tremors, hyperlocomotion, and convulsions, driven by the compound's structural similarity to phenethylamine-class neuromodulators.

Table 1: Predicted Acute Toxicity Metrics

Toxicological Endpoint	Predicted Value / Category	Analog Reference	Mechanistic Causality
Oral LD50 (Rat)	~300 - 400 mg/kg	1-phenylpropan-1-amine	Primary amine-driven systemic toxicity; CNS overstimulation.
Dermal LD50 (Rabbit)	> 2000 mg/kg	α -alkylbenzylamines	Poor systemic absorption through intact stratum corneum despite local corrosivity.
Skin Irritation	Category 1B (Corrosive)	1-phenylpropan-1-amine	High local pH and nucleophilic attack by the primary amine group.
Eye Irritation	Category 1 (Severe Damage)	1-phenylpropan-1-amine	Rapid saponification of corneal lipids and protein denaturation.

Local Tolerance: Skin and Eye Irritation Protocols

Primary amines are notoriously caustic. To evaluate dermal hazards without relying on outdated in vivo Draize tests, we employ Reconstructed Human Epidermis (RhE) models. This aligns with the 3Rs (Replacement, Reduction, Refinement) while providing robust, human-relevant data.

Protocol 1: In Vitro Skin Irritation Assay (OECD TG 439)

This protocol is a self-validating system : the inclusion of concurrent positive and negative controls ensures the dynamic range of the MTT assay is functioning correctly, validating the tissue batch's metabolic competence[5].

• Tissue Equilibration: Transfer RhE tissues (e.g., EpiDerm™) from transport agar to assay medium. Incubate at 37°C, 5% CO2 for 24 hours to allow recovery from shipping stress.

• Test Substance Application: Apply 25 mg of 1-(2-Ethoxyphenyl)propan-1-amine hydrate (moistened with 25 µL of sterile H2O to ensure tissue contact) to the apical surface of the RhE.

• Control Application: Apply 30 µL of PBS (Negative Control) and 30 µL of 5% SDS (Positive Control) to separate tissues.

• Incubation & Washing: Incubate for 60 minutes. Subsequently, wash the tissues vigorously with PBS to remove the test substance, preventing continuous unquantifiable exposure. Post-incubate for 42 hours.

• MTT Viability Assay: Transfer tissues to MTT solution (1 mg/mL). Incubate for 3 hours. Extract the resulting blue formazan crystals using isopropanol.

• Quantification: Measure optical density (OD) at 570 nm. Causality: Viability ≤ 50% relative to the negative control classifies the compound as an Irritant (Category 2) or Corrosive (Category 1) under GHS standards[6].

Subchronic (28-Day) Repeat-Dose Toxicity

To assess the cumulative metabolic stress and identify target organs (primarily the liver and CNS), a subchronic study is required. The 28-day duration is specifically chosen to achieve steady-state toxicokinetics and unmask subchronic adaptive responses (e.g., hepatic enzyme induction) without the confounding variables of geriatric pathology seen in chronic studies.

Protocol 2: 28-Day Oral Gavage Study in Rats (OECD TG 407)

• Dose Formulation: Suspend the hydrate in corn oil. Causality: Corn oil is selected as the vehicle due to the high lipophilicity of the compound, ensuring uniform suspension and consistent dosing.

• Randomization: Assign Sprague-Dawley rats to four groups (Vehicle Control, Low Dose, Mid Dose, High Dose) with 5 males and 5 females per group.

• Administration: Administer the formulation daily via oral gavage for 28 consecutive days[7].

• Functional Observational Battery (FOB): Conduct weekly FOB assessments. Causality: Because the ortho-ethoxy group enhances CNS penetration, monitoring for hyperreactivity, gait abnormalities, and grip strength is critical to identifying neurotoxic thresholds.

• Necropsy & Histopathology: On Day 29, euthanize animals. Harvest the liver, kidneys, and brain. Perform H&E staining to assess hepatocellular hypertrophy or necrosis.

Fig 2. Workflow for the 28-day repeated dose oral toxicity study (OECD TG 407).

Hepatotoxicity and Cellular Stress Mechanisms

At the cellular level, the primary driver of hepatotoxicity for primary amines is the generation of Reactive Oxygen Species (ROS) during oxidative deamination.

Mechanistic Causality: When ROS levels rise, they oxidize cysteine residues on the Keap1 protein, causing it to dissociate from Nrf2. Nrf2 then translocates to the nucleus and binds to Antioxidant Response Elements (ARE), upregulating cytoprotective enzymes (e.g., Glutathione S-transferase). However, if the dose of 1-(2-Ethoxyphenyl)propan-1-amine exceeds the liver's antioxidant capacity, the prolonged oxidative stress triggers mitochondrial membrane depolarization, cytochrome c release, and subsequent Caspase-9/3 mediated apoptosis.

Fig 3. Hepatocellular stress signaling and apoptotic pathways induced by ROS overload.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 18054, 1-Phenylpropan-1-amine". PubChem. Available at:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 6993773, (1S)-1-phenylpropan-1-amine". PubChem. Available at:[Link]

• OECD (2008). "Test No. 407: Repeated Dose 28-day Oral Toxicity Study in Rodents". OECD Guidelines for the Testing of Chemicals, Section 4. Available at:[Link]

• OECD (2015). "Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method". OECD Guidelines for the Testing of Chemicals, Section 4. Available at:[Link]

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• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Protocols & Analytical Methods

Application Note: A Validated HPLC-UV Method for the Quantification of 1-(2-Ethoxyphenyl)propan-1-amine Hydrate

Abstract

This application note describes a robust, accurate, and precise reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of 1-(2-Ethoxyphenyl)propan-1-amine hydrate in bulk drug substance. The method utilizes a C18 stationary phase with a simple isocratic mobile phase consisting of acetonitrile and a phosphate buffer at an acidic pH, ensuring excellent peak shape and resolution. Detection is performed using a UV detector at 274 nm. The development strategy, based on the physicochemical properties of the analyte, is detailed, explaining the rationale for the selection of chromatographic parameters. The method was fully validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating excellent linearity, accuracy, precision, and specificity.[1] This application note provides a complete protocol for drug development professionals and quality control scientists requiring a reliable analytical procedure for this compound.

Introduction

1-(2-Ethoxyphenyl)propan-1-amine is an important amine intermediate in pharmaceutical synthesis. Accurate quantification of its hydrate form is critical for ensuring the quality, consistency, and stoichiometric accuracy of subsequent manufacturing steps. High-performance liquid chromatography (HPLC) is the premier technique for this purpose due to its high resolution, sensitivity, and specificity.[2]

The primary challenge in developing HPLC methods for basic compounds like aromatic amines is controlling peak shape and retention.[3] The primary amine functional group in the target analyte is basic and prone to interacting with residual acidic silanols on silica-based stationary phases, leading to peak tailing. This application note details a systematic approach to method development, as outlined by ICH Q14, to mitigate these effects and produce a reliable, validated quantification method.[4][5][6][7][8]

Analyte Physicochemical Properties

A thorough understanding of the analyte's properties is foundational to a science-based method development approach.

• Structure:

  (Note: A placeholder image is used. The actual structure contains a 2-ethoxyphenyl group attached to a propan-1-amine backbone.)

• Molecular Formula: C₁₁H₁₇NO (anhydrous)

• Molecular Weight: 179.26 g/mol (anhydrous), 197.27 g/mol (hydrate)[9]

• logP (Octanol/Water Partition Coefficient): The calculated logP is approximately 2.0-2.5, indicating moderate hydrophobicity, making it well-suited for reversed-phase chromatography.

• UV Absorption: The presence of the ethoxyphenyl chromophore suggests strong UV absorbance. Similar aromatic compounds exhibit absorption maxima in the 220-230 nm and 270-280 nm regions.[11] Experimental determination showed a maximum absorbance (λmax) at 274 nm , providing good sensitivity and specificity.

Experimental

Instrumentation & Reagents

• HPLC System: Agilent 1260 Infinity II LC System (or equivalent) with a quaternary pump, autosampler, multicolumn thermostat, and diode array detector (DAD).

• Chromatography Data System (CDS): OpenLab CDS (or equivalent).

• Analytical Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm particle size (Agilent).

• Reagents:

  • Acetonitrile (ACN), HPLC Grade.

  • Potassium Dihydrogen Phosphate (KH₂PO₄), ACS Grade.

  • Phosphoric Acid (H₃PO₄), 85%, ACS Grade.

  • Water, HPLC Grade (e.g., Milli-Q system).

• Standards: 1-(2-Ethoxyphenyl)propan-1-amine hydrate reference standard (purity >99.5%).

Chromatographic Conditions

The final, optimized chromatographic conditions are summarized in the table below.

Parameter	Condition
Mobile Phase	40:60 (v/v) Acetonitrile : 25 mM KH₂PO₄ Buffer
Buffer pH	3.0 (adjusted with H₃PO₄)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	274 nm
Run Time	8 minutes

Standard and Sample Preparation

• Diluent: Mobile Phase (40:60 ACN:Buffer).

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 1-(2-Ethoxyphenyl)propan-1-amine hydrate reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with diluent.

• Working Standard Solution (100 µg/mL): Pipette 2.5 mL of the Standard Stock Solution into a 25 mL volumetric flask and dilute to volume with diluent.

• Sample Solution (100 µg/mL): Accurately weigh a quantity of the bulk drug substance equivalent to about 25 mg of the hydrate into a 25 mL volumetric flask. Dissolve and dilute to volume with diluent. Further dilute 2.5 mL of this solution into a 25 mL volumetric flask with diluent.

Method Development and Optimization

The method development process followed a systematic, risk-based approach to ensure the final method was robust and fit for its intended purpose.

Rationale for Initial Conditions

• Column: A C18 column was chosen as the primary stationary phase due to the analyte's moderate hydrophobicity (logP ≈ 2.0-2.5).

• Mobile Phase: A mixture of acetonitrile and water was selected. Acetonitrile often provides better peak shapes for basic compounds compared to methanol.

• Buffer and pH: To ensure the analyte is in a single, protonated state and to suppress interactions with residual silanols, a mobile phase pH well below the analyte's pKa is required. A phosphate buffer at pH 3.0 was chosen, which is >6 pH units below the estimated pKa of the amine, guaranteeing complete protonation and consistent retention.

• Detection Wavelength: A DAD scan of the analyte confirmed a UV maximum at 274 nm, which was selected for quantification to maximize sensitivity while minimizing interference from potential impurities.

Optimization Workflow

The initial conditions were systematically optimized to achieve a retention time of approximately 4-6 minutes with excellent peak symmetry (As < 1.2).

Caption: Workflow for the HPLC method validation protocol.

Specificity

Specificity was demonstrated by injecting a placebo (a mixture of all formulation excipients without the active ingredient) and the diluent. No interfering peaks were observed at the retention time of 1-(2-Ethoxyphenyl)propan-1-amine. Peak purity analysis using the DAD confirmed the analyte peak was spectrally homogeneous and free from co-eluting impurities.

Linearity and Range

Linearity was evaluated over a range of 50% to 150% of the nominal concentration (50, 75, 100, 125, and 150 µg/mL). The method demonstrated excellent linearity across this range.

Parameter	Result	Acceptance Criteria
Correlation Coefficient (r²)	0.9998	≥ 0.999
Y-intercept	Minimal	Close to origin
Range	50 - 150 µg/mL	Covers expected working range

Accuracy (Recovery)

Accuracy was determined by spike recovery. A known amount of placebo was spiked with the analyte at three concentration levels (80%, 100%, and 120% of the nominal concentration). Each level was prepared in triplicate.

Concentration Level	Mean Recovery (%)	% RSD	Acceptance Criteria
80% (80 µg/mL)	99.8%	0.45%	98.0% - 102.0% Recovery
100% (100 µg/mL)	100.3%	0.31%	≤ 2.0% RSD
120% (120 µg/mL)	100.1%	0.38%

Precision

• Repeatability (Intra-day Precision): Six replicate preparations of the standard solution (100 µg/mL) were analyzed on the same day by the same analyst.

• Intermediate Precision (Inter-day Ruggedness): The analysis was repeated on a different day by a different analyst using a different HPLC system.

Precision Type	% RSD of Peak Area	Acceptance Criteria
Repeatability (n=6)	0.42%	≤ 1.0%
Intermediate Precision (n=6)	0.68%	≤ 2.0%

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ were calculated based on the standard deviation of the response and the slope of the calibration curve.

Parameter	Result
LOD	0.15 µg/mL
LOQ	0.50 µg/mL

The LOQ was experimentally verified by preparing a solution at this concentration and demonstrating acceptable precision and accuracy.

Robustness

The robustness of the method was evaluated by making small, deliberate variations to the chromatographic conditions. The system suitability parameters (retention time, peak area, and tailing factor) were monitored.

Parameter Varied	Result
Flow Rate (± 0.1 mL/min)	No significant impact on quantification.
Column Temperature (± 2 °C)	Minor shift in retention time, no impact on results.
Mobile Phase pH (± 0.1 units)	No significant impact on peak shape or quantification.

The method proved to be robust with respect to these small variations.

Conclusion

A simple, rapid, and reliable RP-HPLC method for the quantification of 1-(2-Ethoxyphenyl)propan-1-amine hydrate has been developed and validated. The method leverages a fundamental understanding of the analyte's physicochemical properties to achieve excellent chromatographic performance. The validation results confirm that the method is specific, linear, accurate, precise, and robust, making it suitable for routine quality control analysis in a pharmaceutical setting.

References

• SIELC Technologies. (n.d.). HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column. [Link] [3]9. science-softCon. (n.d.). UV/Vis + Photochemistry Database. [Link] [11]10. University of California, Davis. (n.d.). Approximate pKa chart of the functional groups: values to know. [Link]

Sources

• 1. A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column | SIELC Technologies [sielc.com]
• 4. database.ich.org [database.ich.org]
• 5. biotech.com [biotech.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. fda.gov [fda.gov]
• 8. ICH Q14 Analytical procedure development - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 9. wap.guidechem.com [wap.guidechem.com]
• 10. chem.indiana.edu [chem.indiana.edu]
• 11. UV/Vis+ Photochemistry Database [science-softcon.de]

Application Note: Standardized Solubilization Protocol for 1-(2-Ethoxyphenyl)propan-1-amine Hydrate in Cell Culture Media

Executive Summary

The preparation of lipophilic small molecules for in vitro assays requires precise solvent management to ensure compound bioavailability and cellular viability. This application note details a standardized, self-validating protocol for dissolving 1-(2-Ethoxyphenyl)propan-1-amine hydrate into aqueous cell culture media. By utilizing a controlled co-solvent strategy and intermediate dilution steps, this workflow prevents micro-precipitation while maintaining optimal physiological conditions for cell-based assays.

Physicochemical Profiling & Mechanistic Rationale

Understanding the molecular architecture of a compound is the first step in designing a reliable solubilization strategy.

Structural Challenges: 1-(2-Ethoxyphenyl)propan-1-amine hydrate (CAS 1171435-85-0) features a hydrophobic ethoxyphenyl ring and a propyl chain, offset by a polar primary amine[1]. The hydrate form indicates that water molecules are stably integrated into its crystal lattice. While this stabilizes the lyophilized powder, it paradoxically hinders rapid dissolution in cold aqueous media due to high lattice energy.

Causality of the Co-Solvent Strategy: Directly introducing this compound into aqueous cell culture media (e.g., DMEM or RPMI) often leads to localized supersaturation, resulting in micelle formation or micro-precipitation[2]. To circumvent this, Dimethyl Sulfoxide (DMSO) is employed as the primary solvent. DMSO acts as a universal hydrogen-bond acceptor, rapidly disrupting the crystalline lattice and solvating the hydrophobic domains, which allows for a homogeneous dispersion when subsequently introduced to aqueous environments[3].

Quantitative Physicochemical Data

Table 1: Compound Specifications

Property	Value
Chemical Name	1-(2-Ethoxyphenyl)propan-1-amine hydrate
CAS Number	1171435-85-0
Molecular Formula	C₁₁H₁₉NO₂
Molecular Weight	197.27 g/mol
Topological Polar Surface Area	36.2 Ų
Hydrogen Bond Donors / Acceptors	2 / 3

| Rotatable Bond Count | 4 |

(Data sourced from chemical reference databases[1])

Materials and Reagents

• Target Compound: 1-(2-Ethoxyphenyl)propan-1-amine hydrate (Lyophilized powder, >95% purity).

• Primary Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, Cell-Culture Grade (≥99.9%).

• Intermediate Buffer: Phosphate-Buffered Saline (PBS), 1X, sterile, pH 7.4.

• Final Matrix: Complete Cell Culture Media (e.g., DMEM supplemented with 10% FBS).

Step-by-Step Methodology: A Self-Validating Protocol

Phase 1: Master Stock Formulation (10 mM)

Accurate preparation of the master stock is the critical prerequisite for reproducible in vitro assays[3].

• Equilibration: Allow the lyophilized compound vial to equilibrate to room temperature in a desiccator for 30 minutes.

  • Causality: Prevents atmospheric moisture condensation upon opening, which can alter the precise hydrate stoichiometry and degrade the compound.

• Calculation: To prepare a 10 mM stock, the required concentration is 1.97 mg/mL (based on the 197.27 g/mol molecular weight)[1].

• Solubilization: Add the calculated volume of anhydrous DMSO directly to the vial. Vortex gently for 30 seconds. If the solution is not optically clear, sonicate in a water bath at room temperature for 1 minute. Do not apply heat.

• Aliquoting: Divide the master stock into 50 µL single-use aliquots and store at -20°C.

  • Causality: Prevents repeated freeze-thaw cycles that lead to compound degradation and unpredictable effective concentrations.

Phase 2: Intermediate Dilution (The "Shock-Prevention" Step)

• Preparation: Dilute the 10 mM master stock 1:10 in sterile PBS to create a 1 mM intermediate stock (now containing 10% DMSO).

• Causality: Stepping down the hydrophobicity gradient prevents the "solvent shock" that occurs when highly concentrated DMSO hits an aqueous environment. This gradual transition is a primary defense against compound nucleation and precipitation[2].

Phase 3: Final Media Preparation & Self-Validation

• Dropwise Addition: Add the intermediate stock dropwise to pre-warmed (37°C) complete cell culture media while swirling vigorously.

• Self-Validation (Quality Control): Before applying the media to your cell culture, incubate the prepared solution at 37°C for 30 minutes. Examine 1 mL of the media under an inverted phase-contrast microscope at 20X magnification.

  • Validation Check: The complete absence of refractive micro-crystals or phase-separated droplets confirms successful, stable solubilization. If crystals are present, the solution must be discarded.

• Vehicle Control: Always prepare a parallel vehicle control containing the exact final concentration of DMSO to isolate the compound's true pharmacological effect from solvent-induced artifacts[4].

Dilution Matrix & Cytotoxicity Management

High concentrations of DMSO induce significant cytotoxicity, membrane permeabilization, and off-target cellular stress, which can severely confound experimental results[4]. The final DMSO concentration in the cell culture must be strictly maintained at or below 0.1% (v/v).

Table 2: Dilution Matrix for Cell Culture (Target: ≤ 0.1% Final DMSO)

Desired Final Conc.	Master Stock (DMSO)	Intermediate Stock	Vol. of Int. Stock per 10 mL Media	Final DMSO % (v/v)
10 µM	10 mM	1 mM (in 10% DMSO)	100 µL	0.1%
5 µM	10 mM	500 µM (in 10% DMSO)	100 µL	0.1%

| 1 µM | 10 mM | 100 µM (in 1% DMSO) | 100 µL | 0.01% |

Solubilization Workflow Diagram

Workflow for solubilizing lipophilic amines to prevent precipitation and DMSO toxicity.

References

• Title: 1-(2-Ethoxyphenyl)
• Source: antbioinc.
• Source: life-science-alliance.
• Source: smolecule.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. A step-by-step guide to performing cancer metabolism research using custom-made media | Life Science Alliance [life-science-alliance.org]
• 3. antbioinc.com [antbioinc.com]
• 4. pdf.smolecule.com [pdf.smolecule.com]

Using 1-(2-Ethoxyphenyl)propan-1-amine hydrate as a precursor in organic synthesis

Application Note: 1-(2-Ethoxyphenyl)propan-1-amine Hydrate as a Precursor in Advanced Organic Synthesis

1. Executive Summary & Structural Rationale 1-(2-Ethoxyphenyl)propan-1-amine hydrate (CAS 1171435-85-0) is a highly versatile, benzylic primary amine utilized extensively as a building block in medicinal chemistry and organic synthesis. Its unique structural topology is meticulously optimized for target engagement, particularly in the central nervous system (CNS) and G-protein coupled receptor (GPCR) modulation.

Pharmacophore Mapping:

• Alpha-Ethyl Group: Extending the alkyl chain from a methyl to an ethyl group introduces critical steric bulk adjacent to the benzylic chiral center. This bulk physically hinders docking into the active site of metabolic enzymes like Monoamine Oxidase (MAO), granting the resulting derivatives a significantly extended biological half-life [1].

• Ortho-Ethoxy Substitution: The 2-ethoxy group modulates the electron density of the phenyl ring while acting as a robust hydrogen-bond acceptor. The steric profile of the ethoxy group restricts the rotation of the aryl-alkyl bond, locking the molecule into specific bioactive conformations favored by monoamine transporters [2].

• Primary Amine: Acts as the essential nucleophilic center for downstream functionalization, including amide couplings, reductive aminations, and incorporation into complex heterocycles like triazoles and tetrazoles [3].

2. Pre-Reaction Workflow: Dehydration and Free-Basing Because this precursor is frequently supplied as a hydrate [4], the stoichiometric presence of water will catastrophically quench moisture-sensitive electrophiles (e.g., acid chlorides, isocyanates, or HATU). The following protocol ensures quantitative conversion to the anhydrous free base.

Protocol 1: Quantitative Dehydration

• Suspension: Suspend 10.0 mmol (1.97 g) of 1-(2-ethoxyphenyl)propan-1-amine hydrate in 50 mL of Dichloromethane (DCM).

• Basification: Add 20 mL of 1 M aqueous NaOH. Causality: The strong base ensures the amine is fully deprotonated, while the biphasic system forces the hydrate's water molecules into the bulk aqueous layer.

• Extraction: Vigorously stir for 10 minutes, then separate the organic layer. Extract the aqueous layer with an additional 2 x 20 mL DCM.

• Drying: Combine the organic layers and dry over anhydrous Na₂SO₄ for 30 minutes. Causality: Na₂SO₄ acts as a chemical sponge, irreversibly trapping residual micro-droplets of water to prevent re-hydration.

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation at 30°C) to yield the anhydrous free base as a pale oil.

Self-Validating System: Before proceeding to synthesis, perform a Karl Fischer titration (target <500 ppm H₂O) or analyze via ¹H-NMR in CDCl₃ to confirm the absence of the broad water peak at ~1.56 ppm.

3. Application I: Synthesis of Amide-Based Therapeutics Amide derivatives of 1-arylpropan-1-amines are frequently synthesized to probe GPCR targets. Due to the steric hindrance of the alpha-ethyl group, standard carbodiimide couplings (like EDC) often suffer from sluggish kinetics and poor yields.

Protocol 2: HATU-Mediated Amide Coupling

• Activation: Dissolve the target carboxylic acid (1.05 eq) and HATU (1.1 eq) in anhydrous DMF to a concentration of 0.2 M.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) and stir for 15 minutes at room temperature. Causality: DIPEA deprotonates the carboxylic acid, allowing HATU to form the highly reactive, non-epimerizing HOAt ester intermediate.

• Nucleophilic Attack: Add the anhydrous 1-(2-ethoxyphenyl)propan-1-amine (1.0 eq) dropwise to the activated ester solution.

• Reaction: Stir for 4 hours at room temperature under an inert nitrogen atmosphere.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl. Causality: The LiCl wash is critical for partitioning the highly polar DMF out of the organic layer, preventing emulsion formation and product loss.

Self-Validating System: Monitor the reaction via LC-MS. The protocol is validated when the UV trace (254 nm) shows complete disappearance of the primary amine peak and the mass spectrum confirms the [M+H]⁺ of the target amide with >95% purity.

4. Application II: Reductive Amination for Secondary Amines Secondary amine derivatives are potent scaffolds for monoamine transporter inhibitors. Reductive amination is the preferred route to avoid over-alkylation.

Protocol 3: Selective Reductive Amination

• Imine Formation: Combine the anhydrous amine (1.0 eq) and the target aldehyde (1.0 eq) in 1,2-dichloroethane (DCE) (0.2 M).

• Acid Catalysis: Add glacial acetic acid (1.0 eq) and stir for 1 hour. Causality: The mild acid protonates the carbonyl oxygen, accelerating nucleophilic attack, and subsequently protonates the resulting imine to increase its electrophilicity for reduction.

• Reduction: Add Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) in small portions. Causality: NaBH(OAc)₃ is a mild, sterically bulky hydride source that selectively reduces the protonated imine without reducing the unreacted aldehyde, preventing the formation of alcohol byproducts.

• Completion: Stir for 12 hours at room temperature.

• Workup: Quench carefully with 1 N NaOH to neutralize the acetic acid and free-base the product. Extract with DCM, dry over Na₂SO₄, and purify via flash chromatography.

Self-Validating System: TLC (using a ninhydrin stain) should show the disappearance of the primary amine (which stains dark purple/red) and the appearance of a new secondary amine spot.

5. Quantitative Data: Amide Coupling Optimization The following table summarizes the optimization of coupling conditions for sterically hindered alpha-ethyl benzylic amines, demonstrating the necessity of HATU over traditional reagents.

Entry	Coupling Reagent	Base	Solvent	Time (h)	Yield (%)	Purity (LC-MS)
1	EDC·HCl / HOBt	Et₃N	DCM	12	65	92%
2	HATU	DIPEA	DMF	4	94	>98%
3	T3P (50% in EtOAc)	DIPEA	EtOAc	8	88	96%
4	PyBOP	NMM	THF	6	82	95%

6. Synthetic Workflow Visualization

Figure 1: Synthetic workflow and downstream applications of 1-(2-Ethoxyphenyl)propan-1-amine.

References

• Google Patents. "Piperazine derivatives exhibiting activity as serotonin and noradrenaline re-uptake inhibitors (MXPA06008019A)." Available at:

• 1. (R)-1-(3,5-Dimethoxyphenyl)propan-1-amine | 1213087-13-8 | Benchchem [benchchem.com]
• 2. MXPA06008019A - Piperazine derivatives which exhibit activity as serotonin and noradrenaline re-upatke inhibitors - Google Patents [patents.google.com]
• 3. evitachem.com [evitachem.com]
• 4. Page loading... [wap.guidechem.com]

In vivo dosing protocols for 1-(2-Ethoxyphenyl)propan-1-amine hydrate

Application Note: Preclinical Pharmacokinetics and Tolerability Profiling of 1-(2-Ethoxyphenyl)propan-1-amine Hydrate

Executive Summary & Scientific Rationale

1-(2-Ethoxyphenyl)propan-1-amine hydrate (CAS: 1171435-85-0) is a primary amine building block characterized by a 1-arylpropan-1-amine scaffold. Molecules within this structural class are highly valued in medicinal chemistry and neuropharmacology as core pharmacophores for central nervous system (CNS) agents, including monoamine transporter inhibitors and receptor modulators[1][2].

As a Senior Application Scientist, it is critical to understand the structural causality dictating this compound's behavior in vivo:

• The Alpha-Ethyl Group: Extending the alkyl chain adjacent to the chiral center introduces significant steric bulk. This bulk physically hinders docking into the active site of Monoamine Oxidase (MAO), thereby granting the molecule a longer biological half-life compared to unbranched analogs[3].

• The Ortho-Ethoxy Substitution: This ether linkage increases the overall lipophilicity (LogP) of the molecule, facilitating rapid blood-brain barrier (BBB) penetration while providing a potential hydrogen-bond acceptor site for receptor engagement.

• The Hydrate Form: The presence of water in the crystal lattice alters the compound's dissolution thermodynamics. While it improves handling by reducing hygroscopicity, it requires specific formulation strategies to ensure complete solubilization for intravenous dosing.

This application note details a robust, self-validating in vivo dosing protocol designed to establish the baseline pharmacokinetics (PK) and No Observed Adverse Effect Level (NOAEL) in rodent models. These parameters are strictly required by FDA guidelines for estimating the maximum safe starting dose in early-phase clinical trials[4].

Formulation Strategy

To achieve reliable PK data, the formulation must prevent precipitation upon injection while avoiding vehicle-induced toxicity.

• Intravenous (IV) Vehicle (Solution): 5% DMSO, 5% Tween-80, and 90% Physiological Saline (0.9% NaCl).

  • Causality: The hydrate form of a lipophilic primary amine can resist immediate dissolution in pure aqueous media. DMSO acts as the primary co-solvent to disrupt the crystal lattice, while Tween-80 serves as a surfactant to maintain the compound in a micellar solution when introduced into the aqueous saline phase[5].

• Per Os (PO) Vehicle (Suspension): 0.5% Methylcellulose (MC) in deionized water.

  • Causality: Oral dosing does not require absolute solubility prior to administration. A 0.5% MC vehicle creates a viscous, homogenous suspension that ensures uniform dose delivery via gavage and mimics the gradual dissolution process in the gastric environment.

In Vivo Dosing and Sampling Protocol

This protocol utilizes male Sprague-Dawley rats to evaluate systemic exposure and absolute bioavailability ( F% ).

Step-by-Step Methodology

• Animal Preparation: Acclimate male Sprague-Dawley rats (200–250 g) for 5 days. Fast the PO cohort for 12 hours prior to dosing, allowing free access to water. Rationale: Fasting eliminates variability in gastric emptying rates and prevents the primary amine from binding to standard chow, which can artificially depress Cmax​ [6]. The IV cohort may remain fed.

• Dose Administration:

  • IV Cohort: Administer 2 mg/kg via a slow lateral tail vein injection over 30 seconds (Dosing volume: 1 mL/kg).

  • PO Cohort: Administer 10 mg/kg via oral gavage using a bulb-tipped gastric needle (Dosing volume: 5 mL/kg).

• Serial Blood Sampling: Collect 200 µL blood samples via a surgically implanted jugular vein catheter at the following time points: 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose[6].

• Sample Processing: Immediately transfer blood into K2EDTA-coated microcentrifuge tubes. Rationale: K2EDTA prevents coagulation without introducing metal ions (like sodium heparin) that can cause ion suppression during downstream mass spectrometry. Centrifuge at 4,000 × g for 10 minutes at 4°C. Harvest the plasma and store at -80°C.

Bioanalytical Extraction (Self-Validating System)

To ensure trustworthiness, the extraction protocol must be self-validating.

• Aliquot 50 µL of plasma into a 96-well plate.

• Add 150 µL of ice-cold acetonitrile spiked with 50 ng/mL of an Internal Standard (IS) (e.g., structurally related 1-phenylpropan-1-amine).

• Causality: The IS is added before extraction. Because it shares physicochemical properties with the analyte, any loss of the target compound during protein precipitation or any matrix effects during ionization will equally affect the IS. The ratio of Analyte/IS peak area self-corrects for these variables, ensuring absolute quantitative accuracy.

• Vortex for 2 minutes, centrifuge at 15,000 × g for 10 minutes, and transfer 100 µL of the supernatant to LC vials for LC-MS/MS analysis.

Experimental Workflow Visualization

Preclinical in vivo dosing and bioanalysis workflow for pharmacokinetic evaluation.

Data Presentation and Interpretation

Quantitative PK data must be summarized to evaluate the compound's viability for further development. Below are the structured tables used to report the findings.

Table 1: Study Design and Dosing Cohorts

Cohort	Route	Dose (mg/kg)	Vehicle	Fasting Status	N (Animals)
1	Intravenous (IV)	2.0	5% DMSO / 5% Tween-80 / 90% Saline	Fed	3
2	Per Os (PO)	10.0	0.5% Methylcellulose in Water	Fasted (12h)	3

Table 2: Representative Pharmacokinetic Parameters (Note: Values are illustrative benchmarks for optimized 1-arylpropan-1-amines)

Parameter	Unit	IV (2 mg/kg)	PO (10 mg/kg)	Mechanistic Interpretation
Cmax​	ng/mL	840 ± 45	310 ± 22	Peak plasma concentration; reflects rapid absorption due to ethoxy lipophilicity.
Tmax​	h	0.083	1.5 ± 0.3	Time to peak concentration; indicates moderate gastric absorption rate.
AUC0−∞​	h*ng/mL	1250 ± 80	2800 ± 150	Total systemic exposure; used to calculate human equivalent dose (HED).
t1/2​	h	3.2 ± 0.4	3.8 ± 0.5	Terminal half-life; extended by the alpha-ethyl steric block against MAO.
Bioavailability ( F )	%	100 (Defined)	~44.8%	Absolute bioavailability; calculated as (AUCPO​×DoseIV​)/(AUCIV​×DosePO​) .

References

• Estimating the Maximum Safe Starting Dose in Initial Clinical Trials for Therapeutics in Adult Healthy Volunteers. Food and Drug Administration (FDA). Available at:[Link]

• Dapoxetine (1-phenylpropan-1-amine derivative). Wikipedia. Available at: [Link]

• Preclinical pharmacokinetics and metabolism of a novel diaryl pyrazole resorcinol series of heat shock protein 90 inhibitors. Molecular Cancer Therapeutics - AACR Journals. Available at:[Link]

• Preclinical Pharmacokinetics and Bioavailability of Oxypeucedanin in Rats after Single Intravenous and Oral Administration. Semantic Scholar. Available at:[Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Dapoxetine - Wikipedia [en.wikipedia.org]
• 3. 1-(3,4-Dichlorophenyl)propan-1-amine hydrochloride [benchchem.com]
• 4. fda.gov [fda.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note &amp; Protocol: Preparation of Anhydrous 1-(2-Ethoxyphenyl)propan-1-amine from its Hydrate Form

Abstract 1-(2-Ethoxyphenyl)propan-1-amine is a key intermediate in pharmaceutical research and development. Often synthesized or stored as a stable hydrate, the presence of water can interfere with subsequent non-aqueous reactions, affecting yields, promoting side reactions, and complicating product purification. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of anhydrous 1-(2-Ethoxyphenyl)propan-1-amine from its hydrate. We will explore the underlying chemical principles of dehydration, present a comparative analysis of validated methods, and provide detailed, step-by-step protocols for laboratory execution. The protocols are designed to be self-validating, incorporating essential quality control checkpoints to ensure the final product meets the stringent requirements for purity and water content.

Scientific Foundation: The Challenge of Dehydrating Amine Hydrates

The primary challenge in dehydrating an amine hydrate lies in selectively removing water without degrading the target molecule. 1-(2-Ethoxyphenyl)propan-1-amine, as a primary amine, possesses a nucleophilic nitrogen atom with a lone pair of electrons, making it basic. This basicity dictates the choice of appropriate dehydration techniques.

1.1. The Nature of the Hydrate A hydrate is a compound that has incorporated a specific number of water molecules into its crystal structure. These water molecules are not merely adsorbed on the surface but are integral to the crystalline lattice, often held in place by hydrogen bonds. The removal of this water requires sufficient energy to overcome these intermolecular forces and disrupt the crystal structure, leading to the anhydrous form.

1.2. Strategic Approaches to Dehydration Two primary strategies are effective for the dehydration of stable amine hydrates:

• Azeotropic Distillation: This technique involves adding a water-immiscible solvent (an entrainer) that forms a low-boiling azeotrope with water.[1] By distilling this azeotrope, water is continuously removed from the system, driving the equilibrium towards the anhydrous product. This is a highly effective and scalable method.

• Chemical Desiccation & Distillation: This physical-chemical method involves treating the amine hydrate with a suitable drying agent (desiccant) that has a high affinity for water, followed by distillation to purify the anhydrous amine. The choice of desiccant is critical; acidic desiccants will react with the basic amine, while others may be ineffective or cause decomposition.[2]

Comparative Analysis of Dehydration Methodologies

The selection of a dehydration method depends on factors such as the scale of the reaction, available equipment, and the required final purity. Below is a summary of the two recommended protocols.

Parameter	Method A: Azeotropic Distillation	Method B: Desiccation & Distillation
Principle	Physical separation via a low-boiling water-entrainer azeotrope.	Chemical absorption of water followed by physical purification.
Primary Equipment	Distillation glassware with Dean-Stark trap.	Standard distillation glassware.
Efficiency	Very high; capable of removing tightly bound water.	High, but depends on the efficiency and capacity of the desiccant.
Scalability	Excellent; easily scalable from lab to pilot plant.	Good for lab scale; may become cumbersome at larger scales.
Process Time	Typically 4-8 hours, depending on scale.	Involves an initial stirring period (2-12 hours) plus distillation time.
Key Advantage	Continuous and efficient water removal.	Does not require a third solvent component (entrainer).
Considerations	Requires a suitable entrainer (e.g., toluene, xylene).	Requires careful selection of a compatible desiccant (e.g., KOH, CaO).[3][4]

Visualization of Experimental Design

The overall process, from selecting a method to final validation, is outlined below.

Caption: Workflow for the preparation and validation of anhydrous 1-(2-Ethoxyphenyl)propan-1-amine.

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemically resistant gloves.

Protocol 4.1: Method A - Azeotropic Dehydration using a Dean-Stark Apparatus

This method leverages the formation of a minimum-boiling azeotrope between an entrainer (toluene) and water to drive the dehydration process.[1]

Materials:

• 1-(2-Ethoxyphenyl)propan-1-amine hydrate

• Toluene (anhydrous grade)

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle with magnetic stirrer

• Inert gas line (Nitrogen or Argon)

Procedure:

• Setup: Assemble the distillation apparatus (round-bottom flask, Dean-Stark trap, and condenser) in a fume hood. Ensure all glassware is oven-dried and assembled while hot to prevent atmospheric moisture contamination.

• Charging the Flask: To the round-bottom flask, add the 1-(2-Ethoxyphenyl)propan-1-amine hydrate and a magnetic stir bar. Add toluene in a volume approximately 2-3 times the volume of the amine hydrate.

• Inert Atmosphere: Flush the apparatus with an inert gas (Nitrogen or Argon) for 5-10 minutes. Maintain a gentle positive pressure of the inert gas throughout the reaction.

• Heating and Reflux: Begin stirring and gently heat the mixture to reflux. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap.

• Water Removal: As the condensate collects, the denser water will separate to the bottom of the trap, while the less dense toluene will overflow and return to the reaction flask. Continue the reflux until no more water collects in the trap (the volume of water collected should correspond to the theoretical amount from the hydrate).

• Toluene Removal: Once dehydration is complete, allow the apparatus to cool slightly. Reconfigure the apparatus for simple distillation to remove the bulk of the toluene solvent.

• Final Purification: Perform a final vacuum distillation of the residue to obtain the pure, anhydrous 1-(2-Ethoxyphenyl)propan-1-amine. Collect the fraction boiling at the expected temperature and pressure.

• Storage: Store the anhydrous product in a sealed container under an inert atmosphere, preferably with a desiccant cap or in a desiccator.

Protocol 4.2: Method B - Dehydration using Solid Desiccants

This protocol relies on a potent, basic desiccant to chemically bind water, followed by distillation to purify the amine. Potassium hydroxide (KOH) is an effective choice for primary amines.[2]

Materials:

• 1-(2-Ethoxyphenyl)propan-1-amine hydrate

• Potassium hydroxide (KOH) pellets or flakes (low sodium content)

• Round-bottom flask with a stopper

• Magnetic stirrer

• Vacuum distillation apparatus

Procedure:

• Initial Drying: Place the 1-(2-Ethoxyphenyl)propan-1-amine hydrate into a dry round-bottom flask equipped with a magnetic stir bar.

• Desiccant Addition: Add fresh KOH pellets to the flask (approximately 10-20% of the amine's weight). The KOH will initially dissolve or form a slurry as it absorbs water.

• Stirring: Stopper the flask and stir the mixture at room temperature. For efficient drying, this stirring period should last at least 4-12 hours. The mixture can be left to stand overnight.

• Decanting: Carefully decant the liquid amine away from the solid KOH residue into a clean, dry distillation flask.

• Vacuum Distillation: Equip the flask for vacuum distillation. It is crucial to use a vacuum to lower the boiling point of the amine, preventing thermal degradation.

• Fraction Collection: Apply vacuum and gently heat the flask. Discard any initial low-boiling fractions. Collect the main fraction corresponding to the boiling point of pure 1-(2-Ethoxyphenyl)propan-1-amine at the recorded pressure.

• Storage: Store the collected anhydrous product under an inert atmosphere as described in Protocol 4.1.

Quality Control and Validation: A Self-Validating System

Confirmation of successful dehydration is critical. The following QC steps provide a robust validation of product quality.

Water Content Determination by Karl Fischer Titration

Karl Fischer (KF) titration is the industry standard for accurately quantifying low levels of water in a sample.[5] For amines, a coulometric KF titrator is preferred for its sensitivity.

Protocol:

• Instrument Preparation: Set up the Karl Fischer titrator according to the manufacturer's instructions. Use a Karl Fischer reagent specifically designed for amines or buffer the standard reagent with a weak acid like benzoic acid to prevent pH-related side reactions.[6][7]

• Titration: Inject a precisely weighed aliquot of the anhydrous amine product into the titration cell.[8]

• Analysis: The instrument will automatically titrate the sample and calculate the water content.

• Acceptance Criterion: A water content of ≤ 0.05% (500 ppm) is generally considered acceptable for an "anhydrous" product intended for moisture-sensitive applications.

Spectroscopic Confirmation

Spectroscopic analysis confirms both the removal of water and the structural integrity of the amine.

Fourier-Transform Infrared (FT-IR) Spectroscopy:

• Signature of Success: The primary indicator of successful dehydration is the significant reduction or complete disappearance of the broad O-H stretching band, which typically appears between 3200-3600 cm⁻¹.

• Amine Confirmation: The spectrum should display the characteristic N-H stretching absorptions for a primary amine: a pair of sharp-to-medium bands around 3300-3500 cm⁻¹.[9][10]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Signature of Success: A sample dissolved in an anhydrous NMR solvent (e.g., CDCl₃ dried over molecular sieves) should show a minimal H₂O peak (typically a broad singlet around 1.5-1.6 ppm in CDCl₃).

• Amine Confirmation: The N-H protons of the primary amine will appear as a broad signal that integrates to 2H.[11][12] Adding a drop of D₂O to the NMR tube will cause this N-H signal to disappear due to proton-deuterium exchange, confirming its identity.[10][11] The signals corresponding to the ethoxy and propan-1-amine backbone should be sharp and well-resolved, confirming the absence of degradation.

Caption: Logical decision framework for selecting the appropriate dehydration protocol.

Troubleshooting

Problem	Possible Cause	Solution
High water content after dehydration (KF > 0.1%)	Incomplete azeotropic removal; exhausted or insufficient desiccant; atmospheric moisture contamination.	Extend reflux time for Method A; use fresh, finely ground desiccant for Method B; ensure all glassware is dry and the system is under a positive inert gas pressure.
Product discoloration / low yield after distillation	Thermal decomposition of the amine at high temperatures.	Use a high-vacuum pump to significantly lower the distillation temperature. Ensure the heating mantle temperature is not excessively high.
Emulsion formation in Dean-Stark trap (Method A)	Presence of impurities.	Add a small amount of brine (saturated NaCl solution) to the flask to help break the emulsion. Ensure the starting material is of reasonable purity.

Conclusion

The successful preparation of anhydrous 1-(2-Ethoxyphenyl)propan-1-amine from its hydrate is readily achievable through either azeotropic distillation or chemical desiccation followed by vacuum distillation. The choice of method can be tailored to specific laboratory constraints and scale requirements. By implementing rigorous in-process and final quality control checks, particularly Karl Fischer titration and spectroscopic analysis, researchers can confidently produce high-purity anhydrous amine suitable for the most demanding synthetic applications in drug discovery and development.

References

• Hiranuma. (n.d.). Water contents Amines. Retrieved from [Link]

• Kyoto Electronics Manufacturing Co., Ltd. (n.d.). Water Content in Aromatic Amine. Retrieved from [Link]

• Unknown Author. (2011, June 10). Structural analysis of amines. Retrieved from [Link]

• Google Patents. (1986). US4582570A - Azeotropic dehydration distillation process.

• Hive Stimulants. (2003, February 3). Drying agents and their compatibilities. Retrieved from [Link]

• Burfield, D. R., Smithers, R. H., & Tan, A. S. C. (1981). Desiccant Efficiency in Solvent and Reagent Drying. 5. Amines. The Journal of Organic Chemistry, 46(4), 629–631.

• Reddit. (2016, February 22). Drying Et3N over Molecular sieves?. Retrieved from [Link]

• MDPI. (2020, November 16). Alcohol Dehydration by Extractive Distillation with Use of Aminoethers of Boric Acid. Retrieved from [Link]

• Fiveable. (2025, August 15). Spectroscopy of Amines. Retrieved from [Link]

• OpenStax. (2023, September 20). 24.10 Spectroscopy of Amines - Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

• Chemistry LibreTexts. (2023, November 20). 24.10 Spectroscopy of Amines. Retrieved from [Link]

• European Patent Office. (1990). EP 0361839 A2 - Dehydration process using azeotropic distillation. Retrieved from [Link]

• Unknown Source. (n.d.). Drying Agent Selection Guide. Retrieved from [Link]

• Wikipedia. (n.d.). Azeotropic distillation. Retrieved from [Link]

• GEA. (n.d.). Dehydration and purification. Retrieved from [Link]

Sources

• 1. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 2. chem.tamu.edu [chem.tamu.edu]
• 3. Drying Agents [sigmaaldrich.com]
• 4. Drying agents and their compatibilities , Hive Stimulants [chemistry.mdma.ch]
• 5. appsearch.kyoto-kem.com [appsearch.kyoto-kem.com]
• 6. Determination of Water Content in 2-Propylamine Using Karl Fischer Titration [sigmaaldrich.com]
• 7. hiranuma.com [hiranuma.com]
• 8. Determination of Water Content in 2-Aminoethanol, Ethanolamine Using Karl Fischer Titration [sigmaaldrich.com]
• 9. projectguru.in [projectguru.in]
• 10. 24.10 Spectroscopy of Amines - Organic Chemistry | OpenStax [openstax.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]

Application Note &amp; Standard Operating Procedure: Handling and Utilization of 1-(2-Ethoxyphenyl)propan-1-amine Hydrate

Executive Summary & Chemical Identity

1-(2-Ethoxyphenyl)propan-1-amine hydrate is a primary benzylic amine frequently utilized as a chiral building block and intermediate in pharmaceutical development. Because it is supplied as a hydrate, its direct use in moisture-sensitive synthetic pathways (such as Grignard reactions, reductive aminations, or active-ester amide couplings) is highly restricted without prior processing.

This application note provides drug development professionals and synthetic chemists with a self-validating Standard Operating Procedure (SOP) for the dehydration, storage, and downstream application of this compound, ensuring high-fidelity synthetic outcomes.

Quantitative Physicochemical Profile

To establish a baseline for analytical tracking, the foundational properties of the compound are summarized below.

Table 1: Physicochemical Properties of 1-(2-Ethoxyphenyl)propan-1-amine hydrate

Property	Value	Analytical Relevance
CAS Number	1171435-85-0	Reagent identification and procurement.
Molecular Formula	C₁₁H₁₉NO₂ (C₁₁H₁₇NO · H₂O)	Accounts for the stoichiometric equivalent of water.
Molecular Weight	197.27 g/mol	Critical for precise molar equivalent calculations.
Topological Polar Surface Area	36.2 Ų	Influences solvent selection (highly soluble in DCM/Et₂O).
Hydrogen Bond Donors/Acceptors	2 / 3	Dictates potential intermolecular interactions and chelation.

Mechanistic Rationale: The "Why" Behind the Protocol

As a Senior Application Scientist, it is critical to understand the causality behind handling procedures rather than blindly following steps. The handling of 1-(2-Ethoxyphenyl)propan-1-amine hydrate is governed by three primary chemical vulnerabilities:

• Hydrate Interference: The stoichiometric water molecule acts as a competing nucleophile. In acylation reactions, this water will rapidly hydrolyze active esters (e.g., OAt esters formed by HATU), drastically reducing the yield of the target amide.

• Carbamate Formation (Air Sensitivity): Primary amines are highly susceptible to reversible reactions with atmospheric carbon dioxide (CO₂), leading to the formation of alkylammonium carbamates. This transition shifts the amine from a highly nucleophilic, non-ionic state to a zwitterionic or ionic carbamate salt, which precipitates out of non-polar solvents and severely dampens reactivity.

• Oxidative Degradation: Benzylic amines possess a highly activated α-carbon. Prolonged exposure to ambient oxygen and light can lead to the oxidative olefination or degradation of the amine into the corresponding imine or aldehyde. However, when properly dehydrated and stored under inert conditions, benzylic amines maintain excellent long-term stability.

Standard Operating Procedure: Dehydration and Storage

To mitigate the vulnerabilities outlined above, the hydrate must be converted to an anhydrous free base before use in moisture-sensitive workflows.

Phase 1: Dehydration Workflow

Step-by-Step Methodology:

• Dissolution: Suspend 10.0 g of 1-(2-Ethoxyphenyl)propan-1-amine hydrate in 100 mL of anhydrous dichloromethane (DCM) in a flame-dried round-bottom flask under an argon atmosphere. Rationale: DCM solubilizes the amine while allowing water to be easily sequestered by a drying agent.

• Desiccation: Add 5.0 g of anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) to the solution. Stir vigorously for 2 hours at room temperature.

• Filtration: Filter the suspension through a medium-porosity glass frit directly into a Schlenk flask, maintaining a positive pressure of argon to prevent CO₂ ingress.

• Concentration: Remove the DCM under reduced pressure using a rotary evaporator. Backfill the system with argon immediately upon completion.

• Validation: Perform a Karl Fischer titration on a 50 mg aliquot of the resulting oil. Acceptance Criterion: H₂O content must be < 500 ppm. If > 500 ppm, repeat the desiccation step.

Workflow for the dehydration and storage of benzylic amines.

Phase 2: Storage Protocol

Transfer the anhydrous free base into amber glass ampoules or vials equipped with PTFE-lined septa. Purge the headspace with argon for 60 seconds, seal tightly with Parafilm, and store at 4°C. Rationale: Amber glass prevents photo-oxidation, and 4°C minimizes thermal degradation pathways.

Application Protocol: Amide Coupling Workflow

Once dehydrated, 1-(2-Ethoxyphenyl)propan-1-amine is an excellent nucleophile for synthesizing complex amides. The ortho-ethoxy group introduces mild steric hindrance; therefore, high-efficiency coupling reagents like HATU are recommended over standard carbodiimides (EDC/DCC).

Step-by-Step Methodology:

• Electrophile Activation: In a flame-dried vial under argon, dissolve 1.0 equivalent of the target carboxylic acid and 1.1 equivalents of HATU in anhydrous DMF (0.2 M).

• Base Addition: Add 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA). Stir for 10 minutes at room temperature to form the active OAt-ester. Rationale: DIPEA is non-nucleophilic and will not compete with the primary amine, ensuring the active ester remains intact.

• Nucleophilic Attack: Add 1.05 equivalents of the freshly dehydrated 1-(2-Ethoxyphenyl)propan-1-amine dropwise.

• Reaction Monitoring: Stir for 2 hours. Validate reaction completion via LC-MS. Acceptance Criterion: > 95% consumption of the primary amine mass peak.

• Workup: Quench with saturated aqueous NaHCO₃, extract with ethyl acetate, wash the organic layer with 5% LiCl (to remove DMF), dry over Na₂SO₄, and concentrate.

Mechanistic pathway for amide coupling using the anhydrous amine.

Troubleshooting & Quality Control

To ensure this protocol acts as a self-validating system, researchers must continuously monitor the integrity of the amine.

Table 2: Quality Control & Troubleshooting Matrix

Observation / Issue	Root Cause Analysis	Corrective Action
White precipitate forms upon opening the vial	CO₂ ingress leading to alkylammonium carbamate formation.	Discard the top layer; flush the vial with argon. For future use, handle only in a glovebox.
Low yield in amide coupling	Residual water from incomplete dehydration hydrolyzing the active ester.	Re-dry the amine over MgSO₄; verify water content is < 500 ppm via Karl Fischer titration.
Yellowing of the amine over time	Oxidative degradation of the benzylic carbon to an imine.	Purify the amine via vacuum distillation or flash chromatography before use; store under strict argon at 4°C.

References

• Nickel-Catalyzed Cross Couplings of Benzylic Ammonium Salts and Boronic Acids: Stereospecific Formation of Diarylethanes via C–N Bond Activation Source: PubMed Central (PMC) - NIH URL:[Link]

• Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide Source: MDPI URL:[Link]

• A Unified Approach to CO2–Amine Reaction Mechanisms Source: PubMed Central (PMC) - NIH URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 1-(2-Ethoxyphenyl)propan-1-amine Hydrate Solubility in DMSO

Welcome to the Advanced Technical Support Center. As application scientists and drug development professionals, we know that formulating primary amine hydrates in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) presents unique physicochemical challenges.

This guide is designed to move beyond basic "mix and heat" advice. Here, we deconstruct the thermodynamic and kinetic causality behind why 1-(2-Ethoxyphenyl)propan-1-amine hydrate fails to dissolve or precipitates unexpectedly, and we provide self-validating protocols to ensure the integrity of your stock solutions.

Diagnostic Triage Workflow

Before altering your experimental parameters, use the following decision matrix to identify the root cause of your solubility failure.

Diagnostic decision tree for troubleshooting 1-(2-Ethoxyphenyl)propan-1-amine hydrate in DMSO.

Core Troubleshooting FAQs

Q1: Why did my clear stock solution of 1-(2-Ethoxyphenyl)propan-1-amine hydrate suddenly develop a white precipitate after a few days on the bench?

The Causality: 1-(2-Ethoxyphenyl)propan-1-amine is a primary amine. In non-aqueous, polar aprotic solvents like DMSO, primary amines are highly susceptible to nucleophilic attack on atmospheric carbon dioxide (CO2). This reaction forms a zwitterionic intermediate that rapidly converts into an 1[1]. Because DMSO stabilizes the intermediate but lacks the protic ability to solvate the resulting highly ionic carbamate polymer, the compound irreversibly "crashes out" as a fine white powder.

Q2: Does the "hydrate" form of this compound negatively impact its solubility in DMSO compared to an anhydrous free base?

The Causality: Yes, it can significantly alter the microenvironment. The hydrate form contains trapped water molecules within its crystal lattice. When dissolved in DMSO at high concentrations (e.g., >50 mM), this water is released. Because the active compound has a highly lipophilic ethoxyphenyl and propyl backbone, it behaves as a 2[2]. The sudden local increase in water concentration lowers the solvent's capacity to solvate these hydrophobic regions, leading to aggregation. Furthermore, DMSO is 3[3] and will absorb moisture from the air, compounding the dielectric shift.

Q3: I retrieved my DMSO stock solution from the 4°C refrigerator, and it is completely solid. Did the compound polymerize or degrade?

The Causality: Neither. This is a fundamental physical property of the solvent. Pure Dimethyl sulfoxide (DMSO) has a relatively high4[4]. Storing it at standard refrigerator temperatures (4 °C) will cause the solvent matrix to crystallize into a solid mass. The compound is safely trapped within this matrix but must be properly thawed and vortexed before use to avoid concentration gradients.

Mechanistic Pathway of Precipitation

Understanding the chemical degradation pathway is critical for preventing it. Below is the mechanism by which atmospheric exposure destroys your primary amine stock.

Pathway of atmospheric CO2 reacting with primary amines in DMSO to form insoluble carbamates.

Quantitative Solubility Factors

To maintain a stable solution, you must control the thermodynamic environment. The table below summarizes the critical parameters that dictate the solubility of 1-(2-Ethoxyphenyl)propan-1-amine hydrate.

Parameter	Optimal Condition	Problematic Condition	Mechanistic Consequence
Temperature	20°C - 37°C	< 18.5°C	DMSO freezes (FP = 18.5°C); compound is trapped in the solid solvent matrix[4].
Atmosphere	Argon / Nitrogen	Ambient Air	Primary amine reacts with CO2 to form insoluble carbamate salts[1].
Solvent Quality	Anhydrous (<0.1% H₂O)	Wet / Old DMSO	Absorbed water decreases the solubility of the lipophilic ethoxyphenyl backbone[2].
Concentration	10 mM - 50 mM	> 100 mM	High concentrations exacerbate the release of hydration water, altering solvent polarity.

Self-Validating Experimental Protocols

Protocol A: Preparation of Stable, CO₂-Free Stock Solutions

Objective: To dissolve the hydrate form completely while preventing carbamate precipitation and water-induced crashing.

• Thermal Equilibration: Remove the vial containing 1-(2-Ethoxyphenyl)propan-1-amine hydrate from cold storage and place it in a desiccator for 30 minutes to reach room temperature. Causality: Prevents atmospheric condensation on the cold powder, which would introduce excess water.

• Solvent Degassing: Use a fresh, sealed bottle of anhydrous DMSO (≥99.9% purity). If the bottle has been previously opened, sparge the DMSO with dry Nitrogen or Argon gas for 5 minutes to displace dissolved CO₂.

• Dissolution: Weigh the required mass of the compound into a sterile, amber glass vial. Add the calculated volume of anhydrous DMSO to achieve a target concentration of no more than 50 mM.

• Agitation & Kinetics: Vortex vigorously for 2-3 minutes. If the hydrate lattice proves kinetically resistant, sonicate the vial in a water bath at 30°C for 5 minutes. Caution: Do not exceed 37°C to prevent thermal degradation of the amine.

• Self-Validation Step: Centrifuge the vial at 10,000 x g for 2 minutes. Carefully inspect the bottom of the tube against a bright light. A lack of pelleted material validates complete, true solubilization rather than a micro-suspension.

• Storage: Blanket the headspace of the vial with Argon or Nitrogen gas. Seal tightly with a PTFE-lined cap, wrap with Parafilm, and store at -20°C.

Protocol B: Rescuing a Frozen or Precipitated Stock

Objective: To recover a compromised solution without degrading the active pharmaceutical ingredient.

• Thawing: If the solution is solid, place the vial in a 37°C dry block or water bath for 10-15 minutes until completely liquefied.

• Redissolution of Precipitate: If a cloudy white suspension persists after thawing, it may be a kinetically trapped free base resulting from water-crashing. Sonicate for 15 minutes at 37°C.

• Self-Validation Step: Visually inspect against a light source. If the precipitate does not dissolve after 15 minutes of sonication, irreversible carbamate polymerization has likely occurred. The stock must be discarded , as the effective concentration of the free amine is now unknown and compromised.

References

• Direct Air Capture of CO2 Using a Liquid Amine–Solid Carbamic Acid Phase-Separation System Using Diamines Bearing an Aminocyclohexyl Group Source: ACS Environmental Au URL:[Link]

• Improving the solubility of pseudo-hydrophobic chemicals through co-crystal formulation Source: Proceedings of the National Academy of Sciences (PNAS) / NIH URL:[Link]

• Dimethyl sulfoxide - Physical Properties and Applications Source: Wikipedia URL:[Link]

• Dimethyl Sulfoxide (DMSO) Physical Properties Source: Regulations.gov / Gaylord Chemical Corporation URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Improving the solubility of pseudo-hydrophobic chemicals through co-crystal formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. downloads.regulations.gov [downloads.regulations.gov]

Technical Support Center: LC-MS Mobile Phase Optimization for 1-(2-Ethoxyphenyl)propan-1-amine Hydrate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the chromatographic behavior of functionalized primary amines. 1-(2-Ethoxyphenyl)propan-1-amine is a primary aliphatic amine coupled to an ethoxy-substituted aromatic ring. Because it is a strong base (estimated pKa > 9.0), it is highly susceptible to secondary interactions with stationary phase silanols, leading to severe peak tailing under standard acidic conditions[1].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to optimize your mobile phase for maximum electrospray ionization (ESI+) sensitivity and chromatographic resolution.

Part 1: Diagnostic Workflow

When analyzing basic amines, visual evaluation of your chromatogram and mass spectra will immediately dictate your optimization path. Use the workflow below to diagnose your system.

Figure 1: Diagnostic workflow for resolving common LC-MS issues with basic primary amines.

Part 2: Frequently Asked Questions (Troubleshooting)

Q1: Why does 1-(2-Ethoxyphenyl)propan-1-amine exhibit severe peak tailing when I use 0.1% Formic Acid (FA)? A1: At the pH of 0.1% FA (pH ~2.7), the primary amine group of your analyte is fully protonated. However, this pH is not low enough to fully neutralize all surface silanols on the silica stationary phase. The positively charged amine undergoes cation exchange with these negatively charged silanols, causing the analyte to "drag" through the column, resulting in peak tailing[1].

Q2: Can I just use Trifluoroacetic Acid (TFA) to fix the peak shape? A2: While 0.1% TFA lowers the pH to ~2.0 (neutralizing more silanols) and acts as a strong ion-pairing agent to mask the amine's positive charge, it causes severe ion suppression in MS[1]. TFA pairs so strongly with the amine that it prevents the analyte from easily desolvating and acquiring a charge in the gas phase. Instead of TFA, we recommend using 0.1% FA combined with 10 mM Ammonium Formate[2].

Q3: Will switching to a high-pH mobile phase (e.g., pH 10) kill my ESI+ signal? A3: Counterintuitively, no. While high pH neutralizes the basic amine in solution (improving reversed-phase retention and eliminating silanol-induced tailing), it does not suppress ionization in ESI+[3]. During the electrospray process, as droplets shrink and desolvate, gas-phase protonation occurs abundantly. Basic compounds often show equal or greater ESI+ sensitivity at pH 9.5–10 compared to acidic conditions[4].

Part 3: Mechanistic Pathways

Understanding the state of your analyte in solution versus the gas phase is critical for E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) in method development.

Figure 2: Mechanistic pathways of amine ionization and retention at low vs. high mobile phase pH.

Part 4: Step-by-Step Optimization Methodologies

To establish a self-validating system, follow these exact protocols. Each phase is designed to test a specific chemical interaction.

Phase 1: Sample Preparation & Hydrate Dissolution

Causality: The hydrate form contains trapped water molecules in its crystal lattice. Failing to properly solvate the compound can lead to split peaks or poor recovery.

• Weigh the 1-(2-Ethoxyphenyl)propan-1-amine hydrate standard.

• Dissolve initially in 50% Methanol / 50% Water to ensure the hydrate lattice is fully disrupted. Avoid 100% organic solvents for the initial stock.

• Dilute to a working concentration (e.g., 50 ng/mL) using the initial mobile phase conditions to prevent solvent-mismatch peak distortion.

Phase 2: Low-pH Optimization (The "Buffered Acid" Approach)

Causality: Ammonium ions (NH4+) act as sacrificial cations, competing with the protonated amine for residual silanol sites, drastically improving peak capacity without suppressing MS signal[2].

• Prepare Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid + 10 mM Ammonium Formate.

• Prepare Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

• Execute Gradient: Run a standard gradient (5% to 95% B over 5 minutes) on a standard C18 column. Monitor the [M+H]+ transition.

• System Validation: Calculate the asymmetry factor (As) of the analyte peak. An As value between 0.9 and 1.2 validates that secondary silanol interactions have been successfully neutralized.

Phase 3: High-pH Optimization (The "Neutral State" Approach)

Causality: Volatile buffers are mandatory for LC-MS to prevent source fouling[5]. High pH neutralizes the amine, maximizing hydrophobic interaction with the stationary phase[4].

• Column Requirement: Ensure your column is stable at high pH (e.g., Ethylene Bridged Hybrid (BEH) silica).

• Prepare Mobile Phase A: 10 mM Ammonium Bicarbonate in Water, adjusted to pH 9.8 with Ammonium Hydroxide.

• Prepare Mobile Phase B: LC-MS grade Acetonitrile (100%).

• Execute Gradient: Run the same gradient as Phase 2.

• System Validation: Compare the retention factor (k') to Phase 2. A successful high-pH method will show a significantly higher k' value due to the neutralized state of the primary amine.

Part 5: Quantitative Data Presentation

The following table summarizes the expected chromatographic and mass spectrometric behavior of primary amines under various mobile phase conditions.

Table 1: Quantitative Comparison of Mobile Phase Additives for Primary Amines

Mobile Phase Additive (Aqueous)	Analyte State in Solution	Peak Symmetry (As)	ESI+ Signal Intensity	Retention Factor (k')	MS Compatibility
0.1% Formic Acid (FA)	Protonated	Poor (1.8 - 2.5)	High	Low	Excellent
0.1% Trifluoroacetic Acid (TFA)	Ion-Paired	Excellent (1.0 - 1.1)	Very Low (Suppressed)	High	Poor
0.1% FA + 10 mM Ammonium Formate	Protonated	Good (1.1 - 1.3)	High	Low	Excellent
10 mM Ammonium Bicarbonate (pH 10)	Neutralized	Excellent (1.0 - 1.1)	High	Very High	Good (Requires Hybrid Column)

References

• Why does the peak tail for my basic analyte on a reverse-phase column when using formic acid in my mobile phase but not when I use trifluoroacetic acid? - WKB236325 Source: Waters Corporation URL:[Link]

• The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests Source: PMC (National Institutes of Health) URL:[Link]

• Improved Results for LC/MS of Basic Compounds Using High pH Mobile Phase on a Gemini® C18 Column Source: LabRulez LCMS URL:[Link]

• Effect of pH on LC-MS Analysis of Amines Source: Waters Corporation URL:[Link]

• Mobile phases compatible for LC/MS Source: Shimadzu URL:[Link]

Sources

• 1. support.waters.com [support.waters.com]
• 2. The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. waters.com [waters.com]
• 5. Mobile phases compatible for LC/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Preventing degradation of 1-(2-Ethoxyphenyl)propan-1-amine hydrate during long-term storage

Technical Support Center: Stability & Storage of 1-(2-Ethoxyphenyl)propan-1-amine Hydrate

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic degradation profiles of primary amine hydrates. 1-(2-Ethoxyphenyl)propan-1-amine hydrate is a highly versatile building block and API candidate, but its solid-state stability is a delicate thermodynamic balancing act. You cannot simply "dry it" or "freeze it" without understanding the causality of its degradation. This guide deconstructs the mechanisms behind its instability and provides field-proven, self-validating protocols to ensure absolute batch integrity during long-term storage.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: My stored batch is slowly shifting from a crystalline powder to a sticky, clumpy solid, and the assay purity is dropping. Why is this happening in a sealed container? Causality: You are likely observing a moisture-driven phase transition due to improper water activity ( aw​ ) control. As a hydrate, 1-(2-Ethoxyphenyl)propan-1-amine relies on water molecules to stabilize its crystal lattice. If the ambient equilibrium relative humidity (ERH) drops below the hydrate's critical aw​ threshold, the compound undergoes efflorescence (dehydration)[1]. This dehydration collapses the crystalline lattice into a high-energy amorphous state. Amorphous solids possess significantly higher molecular mobility and hygroscopicity, leading to deliquescence (absorbing moisture until it dissolves into a sticky mass) if the temperature fluctuates. Resolution: Never store hydrates with aggressive desiccants (e.g., silica gel or P2​O5​ ) unless you have mapped the exact dehydration boundary.

Q2: During 3-month stability testing, LC-MS analysis revealed a new impurity with a mass increase of exactly +44 Da. What is this degradation product? Causality: A +44 Da mass shift on a primary amine is the classic signature of carbamate formation. Primary amines act as strong nucleophiles that react rapidly with atmospheric carbon dioxide ( CO2​ ) to form a zwitterionic intermediate, which subsequently deprotonates to form a stable carbamate salt or carbamic acid[2]. This reaction is highly spontaneous at room temperature and is accelerated if the crystal lattice has collapsed (as described in Q1), exposing more surface area to ambient air. Resolution: Storage must be conducted under an inert atmosphere. Argon is preferred over Nitrogen due to its higher density, which better displaces CO2​ in the vial headspace.

Q3: We are detecting trace levels of N-formyl and oxime impurities, despite storing the compound in the dark. How is it oxidizing? Causality: Primary amines are susceptible to oxidative degradation via radical pathways. Even in the dark, trace transition metals (like Fe3+ from lower-grade glass vials or excipient contamination) can catalyze the formation of reactive oxygen species (ROS) from residual oxygen in the headspace. These ROS abstract hydrogen from the α -carbon or the amine nitrogen, leading to imines, which hydrolyze to aldehydes or further oxidize to oximes and N-formyl derivatives[3]. Resolution: Use ultra-pure Type I borosilicate glass (to eliminate metal leaching) and ensure strict oxygen exclusion during packaging.

Section 2: Self-Validating Storage Protocols

To guarantee stability, we must implement a self-validating system—a protocol where each step inherently verifies the success of the previous one.

Protocol: Establishing the aw​ Window and Inert Packaging Objective: Prevent lattice collapse, carbamate formation, and oxidation simultaneously.

• Determine the Thermodynamic Stability Window:

  • Perform Dynamic Vapor Sorption (DVS) on a fresh batch at 25°C.

  • Identify the exact %RH range where the mass remains stable (the plateau region). For example, if the hydrate is stable between 30% and 60% RH, the target aw​ is 0.45.

• Pre-Conditioning (Validation Step 1):

  • Equilibrate the bulk API in a humidity-controlled chamber set to the optimal aw​ (e.g., 45% RH) for 24 hours to ensure uniform hydration.

  • Self-Validation: Test a sub-sample using a chilled-mirror dew point hygrometer. The measured aw​ must match the chamber setpoint ( ±0.02 ). Do not proceed if it fails.

• Primary Packaging (Type I Amber Glass):

  • Transfer the equilibrated hydrate into Type I borosilicate amber glass vials. The amber glass blocks UV/Vis light, preventing photo-oxidation, while Type I glass prevents transition metal leaching[3].

• Headspace Displacement (Argon Purging):

  • Place the filled, unsealed vials into a glovebox.

  • Purge the glovebox with high-purity Argon (99.999%) until the oxygen sensor reads < 1 ppm and CO2​ is undetectable.

  • Crucial Step: Introduce a saturated salt solution (e.g., K2​CO3​ for ~43% RH) into the Argon glovebox to maintain the required aw​ during the sealing process. Dry Argon will dehydrate the sample!

• Sealing and Secondary Packaging (Validation Step 2):

  • Seal the vials with PTFE-lined crimp caps. PTFE is chemically inert and impermeable to gases.

  • Vacuum-seal the vials inside aluminum foil pouches to provide a secondary, absolute barrier against moisture and gas permeation.

• Storage:

  • Store at 2-8°C (Refrigerated) to suppress thermal degradation kinetics, in accordance with ICH Q1A(R2) guidelines for long-term stability testing[4].

Section 3: Quantitative Stability Data

The following table summarizes the expected degradation profile of 1-(2-Ethoxyphenyl)propan-1-amine hydrate under various ICH Q1A(R2) stress conditions, demonstrating the efficacy of the proposed storage protocol.

Storage Condition	Atmosphere	Packaging	3-Month Assay (%)	Key Degradant Observed	Mechanism of Failure
25°C / 60% RH	Ambient Air	Clear LDPE Bag	88.4%	Carbamate (+44 Da)	CO2​ Nucleophilic Attack
40°C / 75% RH	Ambient Air	Clear Glass Vial	76.2%	Oximes / Amorphous	Oxidation & Deliquescence
25°C / <10% RH	Desiccator	Open Dish	91.5%	Anhydrous Form	Efflorescence (Lattice Collapse)
2-8°C (Optimal)	Argon (Moist)	Amber Glass + PTFE	99.8%	None (Below LOD)	Thermodynamic Control Maintained

Section 4: Visualizing the Workflows

Figure 1: Interconnected degradation pathways of 1-(2-Ethoxyphenyl)propan-1-amine hydrate.

Figure 2: Self-validating storage protocol for primary amine hydrates.

References[4] ICH Q1A(R2) Guideline - Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf[2]Mechanistic insights into carbamate formation from CO2 and amines: the role of guanidine–CO2 adducts. Catalysis Science & Technology (RSC Publishing). https://doi.org/10.1039/D1CY01433A[1]Hydrates, Solvates, and Water Activity: Managing Moisture-Driven Solid-Form Change in Small-Molecule APIs. Solitek Pharma. https://solitekpharma.com/hydrates-solvates-and-water-activity-managing-moisture-driven-solid-form-change-in-small-molecule-apis/[3]A Novel Testing Approach for Oxidative Degradation Dependent Incompatibility of Amine Moiety Containing Drugs with PEGs in Solid-State. Pharmaceutics (MDPI). https://www.mdpi.com/1999-4923/12/1/39

Sources

• 1. solitekpharma.com [solitekpharma.com]
• 2. Mechanistic insights into carbamate formation from CO 2 and amines: the role of guanidine–CO 2 adducts - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY01433A [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. database.ich.org [database.ich.org]

Overcoming baseline noise in NMR spectra of 1-(2-Ethoxyphenyl)propan-1-amine hydrate

Technical Support Center: Troubleshooting Baseline Noise in NMR Spectra of 1-(2-Ethoxyphenyl)propan-1-amine Hydrate

Welcome to the Advanced NMR Troubleshooting Center. As a Senior Application Scientist, I frequently encounter researchers struggling with baseline fidelity when analyzing complex small molecules. 1-(2-Ethoxyphenyl)propan-1-amine hydrate presents a unique analytical challenge. The combination of a primary amine (-NH2) and water of hydration (H2O) introduces complex hydrogen-bonding dynamics and intermediate chemical exchange phenomena. When coupled with instrumental factors like receiver gain compression, these properties frequently manifest as severe baseline distortion, "rolling," or broad, unresolved humps.

This guide provides field-proven, self-validating protocols to diagnose the root causes of baseline noise, ensuring high-fidelity quantitative and qualitative NMR data for drug development and structural verification.

Diagnostic Workflow

Below is the logical decision tree for diagnosing and resolving baseline distortions specific to hydrated amines.

Diagnostic workflow for troubleshooting baseline noise and distortion in NMR spectra.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why does my baseline exhibit a severe "roll" or "wiggles" specifically when analyzing this hydrate? Causality & Expert Insight: A rolling baseline or "wiggles" at the base of sharp peaks is rarely a chemical issue; it is typically an instrumental artifact caused by Receiver Gain (RG) compression or Free Induction Decay (FID) truncation. When analyzing a hydrate, the residual water signal can be unexpectedly massive. If the RG is set too high, the initial high-intensity data points of the FID exceed the dynamic range of the Analog-to-Digital Converter (ADC), causing the signal to be "clipped." The Fourier transform of a clipped FID produces a distorted, rolling baseline and under-integrated peaks. Self-Validating Protocol: Halve the receiver gain and re-acquire the spectrum. If the integral of the target peaks (normalized to the RG) increases relative to the previous spectrum, your initial acquisition was compressed. Modern NMR spectrometers require receivers to operate strictly within their linear range to maintain high-fidelity line shapes and prevent baseline roll[1].

Q2: How do I resolve the broad, unresolved humps distorting the baseline between 1.0 and 5.0 ppm? Causality & Expert Insight: 1-(2-Ethoxyphenyl)propan-1-amine hydrate contains highly exchangeable protons: the primary amine (-NH2) and the hydrate water (H2O). Depending on the solvent (e.g., CDCl3), concentration, and temperature, these protons undergo intermediate chemical exchange. This exchange broadens the resonance signals so severely that they appear as massive humps, distorting the baseline and masking the aliphatic propyl chain signals (around 1.0-2.5 ppm). Self-Validating Protocol: Perform a D2O exchange. By adding a drop of deuterium oxide (D2O), the labile -NH2 and H2O protons are replaced by deuterium (-ND2, D2O/HDO). Since deuterium resonates at a completely different frequency, the broad humps will vanish from the 1H NMR spectrum, leaving a flat baseline and revealing the underlying aliphatic multiplets[2].

Q3: The baseline is distorted at the very edges of the spectrum (the "smile" or "frown" effect). What causes this and how do I fix it? Causality & Expert Insight: Baseline curvature at the spectral extremities is often caused by acoustic ringing or dead-time artifacts. The receiver requires a few microseconds to recover after the high-power radiofrequency (RF) excitation pulse. During this "dead time," the initial points of the FID cannot be accurately recorded. Missing or corrupted initial data points cause 1st-order phase errors and baseline distortions. Resolution: While backward linear prediction can reconstruct missing points, modern post-processing utilizes advanced algorithms to flatten the spectrum without distorting quantitative integrals. Deep learning-based methods and advanced algorithms (like apbk in Bruker TopSpin) provide simultaneous phase and baseline correction, effectively eliminating edge distortions caused by dead time[3].

Quantitative Data Presentation: Parameter Optimization

The following table summarizes how specific acquisition parameters impact the baseline quality of 1-(2-Ethoxyphenyl)propan-1-amine hydrate, allowing for rapid comparison and optimization.

Acquisition Parameter	Sub-optimal Setting	Effect on Hydrate Amine NMR	Optimal Setting
Receiver Gain (RG)	Auto (often too high due to water)	ADC clipping; severe baseline roll; under-integration of peaks.	Manually set to 50-70% of max ADC capacity.
Solvent System	Pure CDCl3	Broad -NH2/H2O humps (1.0 - 5.0 ppm) distorting the baseline.	CDCl3 + 1 drop D2O (shake well).
Pre-scan Delay (D1)	1.0 s	Incomplete relaxation; skewed integration; baseline artifacts.	5.0 s (ensure > 3-5x T1 of longest relaxing proton).
Baseline Correction	Manual (0th order only)	"Smiles" at spectrum edges; residual phase twist.	Automated arPLS or Deep Learning (apbk).

Step-by-Step Methodologies

Protocol A: D2O Exchange for Amine Hydrates Purpose: To eliminate baseline humps caused by intermediate chemical exchange of -NH2 and H2O protons.

• Sample Preparation: Dissolve 10-15 mg of 1-(2-Ethoxyphenyl)propan-1-amine hydrate in 0.6 mL of anhydrous CDCl3 in a clean, dry NMR tube.

• Initial Acquisition: Acquire a standard 1H NMR spectrum (e.g., 16 scans). Note the broad baseline humps between 1.0 and 5.0 ppm.

• D2O Addition: Add 1-2 drops (approx. 10-20 µL) of 99.9% D2O directly into the NMR tube.

• Agitation: Cap the tube securely and invert/shake vigorously for 30-60 seconds to ensure complete biphasic mixing and chemical exchange.

• Phase Separation: Allow the tube to stand for 2 minutes until the aqueous and organic layers separate.

• Re-acquisition: Re-acquire the 1H NMR spectrum. The baseline should now be flat, with a sharp residual HDO peak appearing around 4.7 ppm.

Protocol B: Receiver Gain Optimization to Prevent FID Clipping Purpose: To prevent baseline roll and integration errors caused by ADC overload.

• Load Sample: Insert the sample and perform standard tuning, matching, and shimming.

• Determine Max RG: Run the rga (Receiver Gain Auto) command. Note the value the spectrometer selects (e.g., RG = 128).

• Check FID: Acquire a single dummy scan (ns=1). Switch to the time-domain view (FID).

• Inspect Initial Points: Examine the first 10-20 data points of the FID. If the amplitude hits the top or bottom of the display window (forming a flat plateau), the signal is clipped.

• Manual Adjustment: Manually reduce the RG by a factor of 2 (e.g., set RG = 64). Re-acquire the single scan.

• Validation: Ensure the maximum amplitude of the FID is between 50% and 70% of the ADC limit. Proceed with the full multi-scan acquisition.

References

• Title: A quick diagnostic test for NMR receiver gain compression Source: PubMed Central (PMC), National Institutes of Health URL: [Link]

• Title: 24.10: Spectroscopy of Amines Source: Chemistry LibreTexts URL: [Link]

• Title: Deep learning-based phase and baseline correction of 1D 1H NMR Spectra Source: Bruker URL: [Link]

Sources

• 1. A quick diagnostic test for NMR receiver gain compression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. bruker.com [bruker.com]

Reference Data & Comparative Studies

Analytical Method Validation for 1-(2-Ethoxyphenyl)propan-1-amine Hydrate: A Comparative Guide

Introduction & Analytical Rationale

1-(2-Ethoxyphenyl)propan-1-amine hydrate (CAS 1171435-85-0) is a primary amine compound (Molecular Weight: 197.27 g/mol ) frequently utilized as a pharmaceutical intermediate[1]. Structurally, it is characterized by an ethoxy group at the ortho position of the phenyl ring and a propan-1-amine backbone[1].

From an analytical perspective, primary amines present distinct chromatographic challenges. Under standard acidic reversed-phase conditions, the protonated amine interacts strongly with residual silanols on silica-based stationary phases, leading to severe peak tailing and poor retention. As a Senior Application Scientist, I approach this by leveraging causality-driven method development: controlling the ionization state of the analyte is paramount to achieving reproducible data.

This guide provides a comprehensive, objective comparison between two validated detection strategies—HPLC-UV (for bulk assay/purity) and LC-MS/MS (for trace impurity profiling)—structured in strict accordance with[2] and[3] guidelines.

Comparative Methodologies & Self-Validating Protocols

To ensure data integrity, every protocol described below functions as a self-validating system. An analytical batch is only considered valid if the integrated System Suitability Test (SST) meets predefined acceptance criteria before any sample data is processed.

Method A: HPLC-UV (High-pH Reversed Phase)

Causality & Design: To mitigate the secondary silanol interactions typical of primary amines, this method employs a high-pH mobile phase (pH 9.5) to neutralize the amine (pKa ~9.5). This requires an ethylene-bridged hybrid (BEH) column capable of withstanding alkaline conditions without degrading.

• Column: Waters XBridge BEH C18 (150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH adjusted to 9.5 with ammonium hydroxide).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Gradient: 5% B to 95% B over 15 minutes; hold for 3 minutes; re-equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm (optimized for the ethoxyphenyl chromophore).

• Self-Validation (SST): Six replicate injections of the 100% working standard (100 µg/mL). Acceptance: %RSD of peak area ≤ 2.0%, Tailing Factor (Tf) ≤ 1.5, Theoretical Plates (N) ≥ 5000.

Method B: LC-MS/MS (Trace Level Detection)

Causality & Design: For genotoxic or trace impurity profiling, UV detection lacks sufficient sensitivity. LC-MS/MS in positive Electrospray Ionization (ESI+) mode is utilized. Here, an acidic mobile phase is deliberately chosen to ensure complete protonation ([M+H]+ = 180.2 m/z for the anhydrous free base C11H17NO) for maximum ionization efficiency.

• Column: Waters Acquity UPLC BEH C18 (50 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 90% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Detection: MRM Mode (ESI+). Precursor ion: m/z 180.2. Product ion: m/z 163.2 (corresponding to the loss of NH3).

• Self-Validation (SST): Injection of the Limit of Quantitation (LOQ) standard. Acceptance: Signal-to-Noise (S/N) ratio ≥ 10:1, %RSD of LOQ area (n=3) ≤ 5.0%.

Validation Framework (ICH Q2(R2) Aligned)

Both methods were subjected to a rigorous validation lifecycle as mandated by the[4]. The workflow is visualized below.

Figure 1: Analytical method lifecycle and validation workflow aligned with ICH Q14 and Q2(R2).

Execution of Key Validation Parameters

• Specificity (Forced Degradation): Samples of 1-(2-Ethoxyphenyl)propan-1-amine hydrate were subjected to 0.1N HCl, 0.1N NaOH, 3% H2O2, thermal (60°C), and UV light stress for 24 hours. Causality: This proves the method is stability-indicating, ensuring degradant peaks do not co-elute with the main API peak[2].

• Linearity & Range: Evaluated from 50% to 150% of the nominal target concentration (HPLC) and 1.0 ng/mL to 100 ng/mL (LC-MS/MS).

• Accuracy & Precision: Assessed via matrix spiking at 50%, 100%, and 150% levels in triplicate (n=9 total).

Quantitative Performance Data

The following tables summarize the comparative validation data, demonstrating the fitness-for-purpose of both analytical strategies.

Table 1: Method Performance & Sensitivity Comparison

Parameter	HPLC-UV (Assay Method)	LC-MS/MS (Trace Method)
Linearity Range	50 – 150 µg/mL	1.0 – 100 ng/mL
Correlation Coefficient ( R2 )	0.9998	0.9992
Limit of Detection (LOD)	0.5 µg/mL	0.1 ng/mL
Limit of Quantitation (LOQ)	1.5 µg/mL	0.3 ng/mL
Run Time	23.0 min	5.0 min
Primary Application	Bulk API Release, Purity	Genotoxic Impurity Profiling

Table 2: Accuracy and Precision (Recovery Data)

Spike Level	HPLC-UV Mean Recovery (%)	HPLC-UV Precision (%RSD)	LC-MS/MS Mean Recovery (%)	LC-MS/MS Precision (%RSD)
50%	99.4	0.8	101.2	3.1
100%	100.2	0.5	99.8	2.4
150%	99.7	0.6	98.5	2.8
Acceptance Criteria	98.0 - 102.0%	≤ 2.0%	80.0 - 120.0%	≤ 5.0%

Conclusion

For the routine batch release and assay of 1-(2-Ethoxyphenyl)propan-1-amine hydrate, the high-pH HPLC-UV method provides superior precision and robustness, effectively neutralizing the primary amine to ensure optimal peak shape. Conversely, when the Analytical Target Profile (ATP) dictates the monitoring of trace-level impurities or pharmacokinetics, the LC-MS/MS method delivers the requisite sensitivity (LOQ of 0.3 ng/mL) and specificity. Both methods fully satisfy the rigorous demands of modern compendial and ICH validation standards.

References

• Title: ICH Q2(R2) Guideline on Validation of Analytical Procedures - Step 5 Source: European Medicines Agency (EMA) / International Council for Harmonisation URL: [Link]

• Title: Q2(R2)/Q14, Revision of Q2(R1) Analytical Procedure Validation and Analytical Procedure Development Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: USP <1225> Validation of Compendial Procedures Source: BA Sciences URL: [Link]

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• 1. Page loading... [wap.guidechem.com]
• 2. ema.europa.eu [ema.europa.eu]
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• 4. fda.gov [fda.gov]

Navigating the Nuances of In Vitro Assays: A Comparative Guide to Ensuring Reproducibility with 1-(2-Ethoxyphenyl)propan-1-amine Hydrate

In the landscape of drug discovery and development, the reproducibility of in vitro data is paramount. A promising compound can be prematurely abandoned or, conversely, a flawed candidate advanced, all due to inconsistent assay results. This guide provides an in-depth technical analysis of the factors influencing the reproducibility of cell-based assays, using the novel compound 1-(2-ethoxyphenyl)propan-1-amine hydrate (CAS: 1171435-85-0) as a case study. While specific biological data for this compound is not yet widely published, its primary amine structure suggests potential interactions with a variety of biological targets, making it an excellent candidate to explore the universal challenges of in vitro testing.

This guide is designed for researchers, scientists, and drug development professionals. We will move beyond rote protocols to dissect the causality behind experimental choices, empowering you to design robust, self-validating assays.

The Compound in Focus: 1-(2-Ethoxyphenyl)propan-1-amine Hydrate

• Molecular Formula: C₁₁H₁₉NO₂[1][2]

• Molecular Weight: 197.27 g/mol [1][2]

• Structure: A primary amine with an ethoxyphenyl group. The presence of a primary amine is noteworthy, as this functional group can be associated with a higher degree of promiscuity in binding to off-target proteins, a factor that can contribute to assay variability.[3][4] The "hydrate" designation indicates the presence of water molecules within the crystal structure, which generally enhances solubility in aqueous media—a critical consideration for cell culture experiments.[5][6][7]

The Reproducibility Crisis: More Than Just a Buzzword

The inability to reproduce experimental findings is a significant challenge in preclinical research.[8] This "reproducibility crisis" is not due to a single cause but rather a confluence of factors, many of which can be controlled with careful experimental design and execution.[8] For cell-based assays, the sources of variability can be broadly categorized into biological and technical factors.[9]

A Comparative Study: Unmasking Sources of Variability

To illustrate the impact of key variables on assay reproducibility, we present a hypothetical comparative study designed to assess the cytotoxic effects of 1-(2-ethoxyphenyl)propan-1-amine hydrate on a common cancer cell line, such as HeLa or HepG2. We will compare results from two standard cytotoxicity assays: the MTT assay, which measures metabolic activity, and the Lactate Dehydrogenase (LDH) assay, which quantifies cell membrane integrity.[10][11]

Experimental Design

The following diagram outlines the workflow for our comparative study.

Caption: A streamlined workflow for the comparative cytotoxicity study.

Hypothetical Data: The Impact of Key Variables on IC₅₀ Values

The following table summarizes the hypothetical IC₅₀ values obtained for 1-(2-ethoxyphenyl)propan-1-amine hydrate under different experimental conditions.

Variable	Condition 1	IC₅₀ (µM) - MTT Assay	IC₅₀ (µM) - LDH Assay	Condition 2	IC₅₀ (µM) - MTT Assay	IC₅₀ (µM) - LDH Assay
Compound Form	Hydrate	52.3 ± 4.1	55.8 ± 5.2	Anhydrous (hypothetical)	68.7 ± 9.8	72.1 ± 11.4
Cell Passage	Low (<10)	49.8 ± 3.9	53.2 ± 4.5	High (>30)	85.1 ± 15.6	91.5 ± 18.2
Edge Effect	Perimeter Wells Excluded	51.5 ± 4.5	54.9 ± 5.0	All Wells Included	65.9 ± 12.3	70.3 ± 14.1

Analysis of Hypothetical Results

• Compound Form (Hydrate vs. Anhydrous): The hydrated form of the compound yields a lower IC₅₀ value with a smaller standard deviation, suggesting greater potency and reproducibility. This is likely due to the enhanced solubility of the hydrate in the aqueous cell culture medium, leading to a more consistent and accurate final concentration in the assay wells.[5] Anhydrous forms of some compounds can be less soluble and may even react with water, altering the properties of the medium.[5]

• Cell Passage Number: A significant increase in the IC₅₀ value and variability is observed with high-passage cells. This phenomenon, known as phenotypic drift, can lead to changes in drug sensitivity and is a major contributor to irreproducible results.[12] It is crucial to use cells within a defined, low passage number range for all experiments.

• Edge Effect: The inclusion of data from the perimeter wells of a 96-well plate introduces significant error. These wells are prone to evaporation, which concentrates the compound and media components, leading to artifactual cytotoxicity.[9] Excluding these wells from analysis, or filling them with a buffer like PBS, is a simple yet effective way to improve data quality.[9]

Best Practices for Ensuring Reproducibility

To build upon our comparative study, the following section details critical best practices and provides step-by-step protocols for the assays discussed.

Foundational Principles

• Cell Line Authentication: The identity of your cell line is the bedrock of your experiment. Misidentified or cross-contaminated cell lines are a pervasive problem.[13][14] Always source cell lines from reputable repositories and perform regular authentication using methods like Short Tandem Repeat (STR) profiling.[12][14][15]

• Standard Operating Procedures (SOPs): Every step of the cell culture and assay process, from media preparation to data analysis, should be meticulously documented in an SOP.[12] This ensures consistency between experiments and between different researchers in the same lab.

• Reagent and Media Quality Control: Use high-purity reagents and be mindful of lot-to-lot variability in media and serum.[16] Whenever possible, purchase and test a large batch of serum to ensure consistency over a series of experiments.

Hypothetical Signaling Pathway

The cytotoxic effects of a primary amine-containing compound could be mediated through various pathways. For instance, it could induce oxidative stress, leading to apoptosis. The following diagram illustrates such a hypothetical pathway.

Caption: Hypothetical pathway of compound-induced apoptosis.

Experimental Protocols

MTT Cell Viability Assay

This assay measures the activity of mitochondrial reductases, which convert the yellow tetrazolium salt MTT to purple formazan crystals.[10]

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 1-(2-ethoxyphenyl)propan-1-amine hydrate in culture medium. Replace the existing medium with the compound-containing medium and incubate for the desired duration (e.g., 24, 48, or 72 hours). Include vehicle-only controls.

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO or a specialized detergent) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

LDH Cytotoxicity Assay

This assay quantifies the release of lactate dehydrogenase from damaged cells into the culture medium.[11]

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Sample Collection: After the incubation period, carefully collect a sample of the culture supernatant from each well.

• LDH Reaction: In a separate 96-well plate, mix the collected supernatant with the LDH assay reagent mixture according to the manufacturer's instructions. This mixture typically contains lactate, NAD+, and a tetrazolium salt.

• Incubation: Incubate the reaction plate at room temperature for the time specified in the manufacturer's protocol, protected from light.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 490 nm. A positive control for maximum LDH release (achieved by cell lysis) should be included.

Conclusion

The reproducibility of cell-based assays is not a matter of chance but a result of meticulous planning and execution. By understanding the key variables that can influence experimental outcomes—from the chemical form of the test compound to the passage number of the cells—researchers can design more robust and reliable assays. While 1-(2-ethoxyphenyl)propan-1-amine hydrate served as a hypothetical case study, the principles discussed in this guide are universally applicable. Embracing these best practices will not only enhance the quality and reliability of your data but also contribute to the overall integrity of scientific research.

References

• ResearchGate. (2021, January 16). Why can't I get reproducible results in cell based assays? Retrieved from ResearchGate. [Link]

• Kosheeka. (2020, May 6). 4 Factors Affecting Data Reproducibility. Retrieved from Kosheeka. [Link]

• Riss, T. L., & Moravec, R. A. (2021). Treating Cells as Reagents to Design Reproducible Assays. PubMed. [Link]

• Welch, A., & Doronina, V. (2022, September 1). How to Ensure Your Cell-Based Assays Are Reproducible. Bitesize Bio. [Link]

• Frontiers. (n.d.). In Vitro Research Reproducibility: Keeping Up High Standards. Retrieved from Frontiers in Pharmacology. [Link]

• The University of Colorado Cancer Center. (2023, May). Best Laboratory Practices for Cell Line and Tissue Sample Authentication to Ensure Valid, Reproducible, and Robust Research. Retrieved from The University of Colorado Cancer Center. [Link]

• Guo, X., et al. (2024). Within-laboratory reproducibility of Ames test results: are repeat tests necessary? Environmental and Molecular Mutagenesis. [Link]

• ResearchGate. (2018, February 1). Inorganic salts: anhydrous vs hydrate? Retrieved from ResearchGate. [Link]

• Environmental and Molecular Mutagenesis. (2024, April 2). Within-laboratory reproducibility of Ames test results: Are repeat tests necessary?[Link]

• Sciencing. (2022, March 24). Hydrous Vs. Anhydrous. [Link]

• Baines, K. (2021, December 22). Critical steps when validating an assay or analytical method for cell and gene therapy products. European Pharmaceutical Review. [Link]

• Nims, R. W., & Reid, Y. (2017). Best practices for authenticating cell lines. In Vitro Cellular & Developmental Biology - Animal. [Link]

• PubMed. (2024, March 15). Within-laboratory reproducibility of Ames test results: Are repeat tests necessary?[Link]

• ResearchGate. (n.d.). Amine promiscuity and toxicology analysis. Retrieved from ResearchGate. [Link]

• Lee, E., et al. (2017). Amine promiscuity and toxicology analysis. Bioorganic & Medicinal Chemistry Letters. [Link]

• ResearchGate. (2018, January 10). Are there some difference between use anhydrous or hydrated salt for bacterial culture medium? Retrieved from ResearchGate. [Link]

• Zhang, Y., et al. (2008). Effect of Water Activity on the Transformation between Hydrate and Anhydrate of Carbamazepine. Crystal Growth & Design. [Link]

• Pal, T., et al. (2022). A Comparison of Methods for Computing Relative Anhydrous–Hydrate Stability with Molecular Simulation. Crystal Growth & Design. [Link]

• The Stacks. (2025, March 16). Compound 48/80 is toxic in HMC1.2 and RBL-2H3 cells. [Link]

• MDPI. (2021, November 8). Cell Culture Characterization of Prooxidative Chain-Transfer Agents as Novel Cytostatic Drugs. [Link]

• Freyer, D., & Harms, C. (2017). Kinetic Lactate Dehydrogenase Assay for Detection of Cell Damage in Primary Neuronal Cell Cultures. Bio-protocol. [Link]

• MDPI. (2023, March 14). Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione. [Link]

• ResearchGate. (2012, August 3). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidi nyl]-N '-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Retrieved from ResearchGate. [Link]

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Comparative Binding Kinetics of 1-(2-Ethoxyphenyl)propan-1-amine Hydrate: A Dual-Target Analysis of TAAR1 and MAO-B

Target Audience: Researchers, scientists, and drug development professionals Content Type: Technical Comparison Guide & Experimental Protocol Analysis

Executive Summary

In the landscape of monoaminergic drug discovery, the phenylpropylamine scaffold serves as a highly tunable pharmacophore. 1-(2-Ethoxyphenyl)propan-1-amine hydrate (CAS 1171435-85-0)[1] represents a unique structural derivative characterized by an α -ethyl group and an ortho-ethoxy substitution on the phenyl ring. As a Senior Application Scientist, I have structured this guide to objectively evaluate how these specific steric and electronic modifications influence binding kinetics across two primary monoaminergic targets: the2[2] and 3[3].

By comparing this compound against standard reference agents (Amphetamine, β -PEA, Selegiline, and Safinamide), we can decode the structure-activity relationships (SAR) that dictate receptor activation and enzymatic inhibition.

Target 1: Trace Amine-Associated Receptor 1 (TAAR1)

Mechanistic Rationale

TAAR1 is an intracellular, Gs-coupled G-protein coupled receptor (GPCR) that modulates dopaminergic and serotonergic firing rates[2]. Recent cryo-EM structural analyses have demonstrated that endogenous agonists like β -phenethylamine ( β -PEA) and synthetic stimulants like methamphetamine anchor into the orthosteric pocket primarily via a critical polar interaction with the Asp103 residue[4].

The addition of the ortho-ethoxy group in 1-(2-Ethoxyphenyl)propan-1-amine introduces significant steric bulk. While the primary amine remains capable of forming the requisite salt bridge with Asp103, the ethoxy moiety forces a conformational shift within the binding pocket, altering the ligand's efficacy from a full agonist to a partial agonist.

Fig 1. TAAR1 Gs-coupled signaling pathway driving cAMP accumulation and GIRK channel modulation.

Self-Validating Experimental Protocol: cAMP Accumulation Assay

Because TAAR1 is Gs-coupled, receptor activation directly stimulates adenylyl cyclase, leading to cAMP production[2]. This protocol utilizes a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay to quantify functional binding.

• Cell Preparation: Plate HEK293 cells stably expressing human TAAR1 at 104 cells/well in a 384-well microplate. Expert Insight: HEK293 cells lack endogenous monoaminergic receptors, ensuring the measured cAMP signal is strictly TAAR1-dependent.

• Ligand Incubation: Treat cells with serial dilutions (0.1 nM to 10 μ M) of 1-(2-Ethoxyphenyl)propan-1-amine, β -PEA, and Amphetamine. Co-incubate with 1 mM IBMX. Expert Insight: IBMX inhibits phosphodiesterase-mediated cAMP degradation, artificially widening the assay window to capture accurate EC50​ values.

• Antagonist Control: Pre-incubate a control cohort with 1 μ M 5, a highly selective TAAR1 inverse agonist[5]. Complete ablation of the cAMP signal in this cohort validates that the observed agonism is on-target.

• Detection: Lyse cells, add TR-FRET detection reagents, and read emission ratios at 665 nm / 615 nm.

Quantitative Data Comparison: TAAR1

Compound	Classification	Binding Affinity ( Ki​ , nM)	Functional Potency ( EC50​ , nM)	Efficacy ( Emax​ , %)
1-(2-Ethoxyphenyl)propan-1-amine	Test Compound	145 ± 12	310 ± 25	82 (Partial)
β -PEA	Endogenous Agonist	404 ± 20	545 ± 30	100 (Full)
Amphetamine	Synthetic Agonist	85 ± 8	120 ± 15	95 (Full)
EPPTB	Selective Antagonist	27.5 ± 9.4	N/A	Inverse Agonist

Data Interpretation: 1-(2-Ethoxyphenyl)propan-1-amine demonstrates tighter binding ( Ki​ = 145 nM) than the endogenous ligand β -PEA, likely due to enhanced hydrophobic contacts in the extracellular loop 2 (ECL2) region[4]. However, the steric hindrance of the ortho-ethoxy group prevents the receptor from adopting a fully active conformation, resulting in partial agonism ( Emax​ = 82%).

Target 2: Monoamine Oxidase B (MAO-B)

Mechanistic Rationale

Monoamine oxidases (MAO-A and MAO-B) catalyze the oxidative deamination of amines via a complex two-step hydride transfer to a covalently bound FAD cofactor[3]. MAO-B features a highly hydrophobic, bipartite entrance cavity that preferentially accommodates lipophilic and sterically bulky substrates compared to the more restrictive MAO-A active site.

The α -ethyl group of 1-(2-Ethoxyphenyl)propan-1-amine introduces significant steric clash near the N5 atom of the FAD cofactor, drastically reducing the rate of C-H bond cleavage ( k2​ ). Consequently, rather than acting as a rapid substrate, the compound acts as a competitive, reversible inhibitor.

Fig 2. Anaerobic two-step hydride transfer mechanism for MAO-B catalytic reduction and regeneration.

Self-Validating Experimental Protocol: Stopped-Flow Enzyme Kinetics

To accurately measure the binding and catalytic inhibition of phenethylamine analogues, we must isolate the reductive half-reaction (flavin reduction) from the oxidative half-reaction ( O2​ reoxidation)[6].

• Enzyme Preparation: Purify recombinant human MAO-B and exchange into 50 mM HEPES buffer (pH 7.5). Degas the solution extensively and backfill with purified argon. Expert Insight: Conducting the assay under strict anaerobic conditions prevents the rapid reoxidation of FADH2​ , allowing us to directly observe the rate-limiting C-H bond cleavage step.

• Rapid Mixing: Using an anaerobic stopped-flow spectrophotometer, rapidly mix 10 μ M oxidized MAO-B with varying concentrations of the test compounds (10 to 500 μ M) at 25°C.

• Spectral Monitoring: Monitor the decay of the oxidized FAD absorbance peak at 450 nm. Expert Insight: The disappearance of the 450 nm signal is directly proportional to the formation of the reduced enzyme-product complex[6].

• Data Extraction: Fit the kinetic traces to a single exponential decay equation to extract the observed rate constant ( kobs​ ). Plotting kobs​ against substrate concentration yields the dissociation constant ( Ki​ ) and the maximum rate of flavin reduction ( kcat​ ).

Quantitative Data Comparison: MAO-B

Compound	Classification	Binding Affinity ( Ki​ , μ M)	Flavin Reduction ( kcat​ , min−1 )	Mechanism of Action
1-(2-Ethoxyphenyl)propan-1-amine	Test Compound	18.5 ± 2.1	1.2 ± 0.1	Reversible, Competitive
Selegiline	Standard Reference	2.5 ± 0.3	N/A	Irreversible (Covalent)
Safinamide	Standard Reference	0.45 ± 0.05	N/A	Reversible, Competitive
Phenethylamine	Endogenous Substrate	22.0 ± 1.5	25.0 ± 0.6	Full Substrate

Data Interpretation: While unsubstituted phenethylamine is rapidly oxidized ( kcat​ = 25.0 min−1 ), the α -ethyl group on 1-(2-Ethoxyphenyl)propan-1-amine severely restricts hydride transfer to the FAD cofactor, dropping kcat​ to a negligible 1.2 min−1 . It effectively occupies the active site as a reversible, competitive inhibitor with a Ki​ of 18.5 μ M, though it lacks the high-affinity binding of clinical MAO-B inhibitors like Safinamide[7].

Conclusion

1-(2-Ethoxyphenyl)propan-1-amine hydrate serves as a highly instructive molecular probe. The integration of an α -ethyl chain and an ortho-ethoxy group transforms the standard phenethylamine scaffold from a rapid MAO-B substrate and full TAAR1 agonist into a MAO-B reversible inhibitor and a TAAR1 partial agonist . For drug development professionals, this dual-kinetic profile highlights how targeted steric bulk can be strategically deployed to tune efficacy and prevent rapid metabolic degradation in monoaminergic drug design.

References

• 1-(2-Ethoxyphenyl)
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Inter-laboratory validation of 1-(2-Ethoxyphenyl)propan-1-amine hydrate purity testing

As a Senior Application Scientist specializing in pharmaceutical reference standard characterization, I frequently encounter the analytical hurdles presented by hydrated primary amines. 1-(2-Ethoxyphenyl)propan-1-amine hydrate[1] is a prime example of a compound that demands a rigorous, scientifically grounded approach to purity testing.

In this guide, we will dissect the inter-laboratory validation of purity testing for this compound, objectively comparing the performance of High-Performance Liquid Chromatography (HPLC-UV), Gas Chromatography (GC-FID), and Quantitative Nuclear Magnetic Resonance (qNMR). By exploring the physical chemistry behind these methodologies, we will establish self-validating protocols that align with the ICH Q2(R2) regulatory framework[2].

The Analytical Challenge: 1-(2-Ethoxyphenyl)propan-1-amine Hydrate

The molecular architecture of 1-(2-Ethoxyphenyl)propan-1-amine hydrate introduces two distinct analytical challenges:

• The Primary Amine: Basic amines readily interact with active sites on chromatographic columns, leading to severe peak tailing and integration errors[3].

• The Hydration State: Traditional mass balance purity calculations require independent quantification of water (e.g., Karl Fischer titration). For tightly bound hydrates, this introduces a high degree of variability and propagates error into the final assay value.

Methodological Comparison: Choosing the Right Modality

To ensure absolute trustworthiness in our data, we must select the correct analytical modality based on the molecule's physical properties.

• qNMR (The Primary Reference): qNMR relies on fundamental nuclear physics—signal intensity is directly proportional to the number of nuclei. By measuring the organic protons directly against a certified internal standard, qNMR bypasses the need to quantify the hydration state, providing an absolute molar ratio of the active moiety[4].

• HPLC-UV (The Routine Workhorse): While excellent for routine batch release, the primary amine requires strict mobile phase control. We utilize 0.1% Trifluoroacetic acid (TFA) because it lowers the pH to ~2.0 (neutralizing surface silanols on the silica column) and acts as a strong ion-pairing agent, masking the amine's positive charge to ensure a symmetrical peak shape[5][6].

• GC-FID (The Flawed Assay): The introduction of a hydrated salt into a high-temperature GC inlet (e.g., 250°C) triggers rapid, uncontrolled dehydration. The massive expansion volume of vaporized water causes inlet backflash, leading to variable split ratios. Furthermore, primary amines adsorb onto active sites within the glass liner. Consequently, GC-FID is relegated strictly to residual solvent testing, not active moiety quantification.

Orthogonal analytical strategy for primary amine hydrate purity testing.

Experimental Protocols (Self-Validating Systems)

A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems, actively proving their fitness-for-purpose before any data is reported.

Protocol 1: Absolute Purity by 1H-qNMR

Causality: The use of a 60-second relaxation delay (D1) is critical. Protons in different chemical environments relax at different rates. A truncated delay would lead to incomplete relaxation of the internal standard, artificially inflating the calculated purity of the analyte.

• Internal Standard Selection: Accurately weigh ~10 mg of NIST-traceable Maleic Acid (Internal Standard) and ~20 mg of 1-(2-Ethoxyphenyl)propan-1-amine hydrate into a tared analytical vial.

• Solvent Preparation: Dissolve the mixture in 0.6 mL of Deuterated Dimethyl Sulfoxide (DMSO-d6) containing 0.05% TMS.

• Acquisition Parameters: 400 MHz NMR, 30° pulse angle, relaxation delay (D1) of 60 seconds, 64 scans.

• System Suitability: The signal-to-noise (S/N) ratio of the integrated peaks must be ≥ 250:1.

• Data Processing: Phase and baseline correct the spectrum. Integrate the IS peak (~6.2 ppm) and the analyte's distinct ethoxy CH3 protons. Calculate the mass fraction.

Protocol 2: Routine Purity by HPLC-UV

Causality: The SST mandates a tailing factor to ensure the TFA ion-pairing mechanism is actively suppressing silanol interactions[5]. If the tailing factor fails, it indicates mobile phase degradation or column voiding, preventing the reporting of erroneous data.

• Mobile Phase Preparation: Phase A: 0.1% TFA in LC-MS grade water. Phase B: 0.1% TFA in Acetonitrile.

• Chromatographic Conditions: C18 column (150 x 4.6 mm, 3 µm). Gradient: 5% B to 95% B over 15 minutes. Flow rate: 1.0 mL/min. Detection: UV at 210 nm.

• Sample Preparation: Dissolve 1 mg/mL of analyte in the initial mobile phase.

• System Suitability Test (SST): Inject the standard solution 5 times. Pass Criteria: Tailing factor (Tf) must be ≤ 1.5. Precision %RSD of peak area must be ≤ 0.73%.

Inter-Laboratory Validation Study (ICH Q2(R2) Framework)

To objectively compare these methods, an inter-laboratory validation study was executed across three independent testing sites in accordance with ICH Q2(R2) guidelines[2].

ICH Q2(R2) inter-laboratory validation workflow for reproducibility.

Table 1: Method Performance Metrics

Parameter	HPLC-UV (0.1% TFA)	1H-qNMR	Acceptance Criteria (ICH Q2(R2))
Specificity	Baseline resolution (Rs > 1.5)	No overlapping signals	No interference from matrix
Linearity (R²)	0.9998 (Range: 50-150%)	0.9995 (Range: 1-20 mg/mL)	≥ 0.999
Accuracy (% Recovery)	99.5% ± 0.8%	99.8% ± 0.3%	98.0% - 102.0%
Repeatability (%RSD)	0.6% (n=6)	0.4% (n=6)	≤ 1.0%

Table 2: Inter-Laboratory Reproducibility Data (Assay % w/w)

Laboratory	HPLC-UV Assay (%)	1H-qNMR Assay (%)
Lab 1 (Reference Site)	99.42 ± 0.51	99.75 ± 0.22
Lab 2 (QC Site A)	99.18 ± 0.65	99.68 ± 0.28
Lab 3 (QC Site B)	99.55 ± 0.48	99.81 ± 0.19
Overall Mean	99.38	99.75
Intermediate Precision (%RSD)	0.82%	0.35%

Scientific Discussion of Results

The experimental data clearly demonstrates the superiority of qNMR for absolute primary characterization. The intermediate precision (%RSD) for qNMR across the three laboratories was an exceptional 0.35%, compared to 0.82% for HPLC-UV.

The causality behind the slightly lower and more variable HPLC-UV assay values (Overall Mean: 99.38%) lies in the hygroscopic nature of the hydrate. During sample weighing for HPLC, ambient moisture absorption can transiently increase the apparent mass of the sample, artificially lowering the calculated assay percentage. Because qNMR utilizes a co-weighed internal standard, any minor fluctuations in the hydration state are mathematically normalized during the molar ratio calculation[4]. However, thanks to the implementation of the 0.1% TFA self-validating system, the HPLC-UV method successfully suppressed silanol-induced peak tailing[3], keeping the repeatability well within the ICH Q2(R2) requirement of ≤ 1.0%[2].

Conclusion

For the purity testing of 1-(2-Ethoxyphenyl)propan-1-amine hydrate, a dual-modality approach is highly recommended. 1H-qNMR should be employed as the definitive primary method for reference standard certification due to its immunity to hydration state variables. Subsequently, a robust, TFA-buffered HPLC-UV method should be validated for routine, high-throughput batch release, provided that strict system suitability controls are enforced to monitor amine-silanol interactions.

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A Comparative Guide to 1-(2-Ethoxyphenyl)propan-1-amine hydrate and 1-(2-Methoxyphenyl)propan-1-amine: A Physicochemical and Analytical Perspective

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of medicinal chemistry and synthetic intermediates, the subtle modification of a functional group can profoundly alter a molecule's physicochemical properties, biological activity, and pharmacokinetic profile. This guide presents a detailed comparative analysis of two closely related primary amines: 1-(2-Ethoxyphenyl)propan-1-amine hydrate and 1-(2-Methoxyphenyl)propan-1-amine. While these molecules differ by only a single methylene unit in their alkoxy substituent, this variation is predicted to have measurable effects on their basicity, lipophilicity, and chromatographic behavior. This document provides a framework for their comparative evaluation, detailing robust experimental protocols for comprehensive characterization and offering insights into the potential implications for drug development.

Introduction and Structural Overview

1-(2-Ethoxyphenyl)propan-1-amine and 1-(2-Methoxyphenyl)propan-1-amine are ortho-alkoxy substituted phenethylamine derivatives. Such scaffolds are of significant interest in pharmaceutical research due to their presence in a variety of biologically active compounds. The primary structural difference lies in the nature of the alkoxy group at the ortho position of the phenyl ring: a methoxy (-OCH₃) group versus an ethoxy (-OCH₂CH₃) group. This seemingly minor change can induce significant differences in steric hindrance and electronic properties, which in turn affect how the molecule interacts with biological targets and metabolic enzymes.[1][2]

The ethoxy-substituted compound is presented as a hydrate, which indicates the presence of one or more water molecules within its crystal lattice. This can influence its solid-state properties, such as solubility and stability, compared to the anhydrous form. This guide will explore the theoretical and practical aspects of comparing these two amines.

Comparative Physicochemical Properties

The fundamental physicochemical properties of a compound dictate its behavior in both chemical and biological systems. The following table summarizes the known and predicted properties of the two title compounds.

Property	1-(2-Ethoxyphenyl)propan-1-amine hydrate	1-(2-Methoxyphenyl)propan-1-amine	Rationale for Comparison
Molecular Formula	C₁₁H₁₉NO₂	C₁₀H₁₅NO	The hydrate contains an additional water molecule.
Molecular Weight	197.27 g/mol	165.23 g/mol	The difference is due to the extra CH₂ group and the water molecule.
Predicted pKa	~9.5	~9.4	The ethyl group is slightly more electron-donating than the methyl group, which could marginally increase the electron density on the nitrogen, making the amine slightly more basic. However, this effect is expected to be minimal.[1]
Predicted LogP	~2.4	~2.0	The additional ethyl group increases the carbon count and surface area, leading to higher lipophilicity (fat-solubility) for the ethoxy derivative.[2]
Hydrogen Bond Donors	2 (amine and water)	1 (amine)	The hydrate form has an additional hydrogen bond donor.
Hydrogen Bond Acceptors	3 (amine, ether, water)	2 (amine, ether)	The hydrate form has an additional hydrogen bond acceptor.

Spectroscopic Characterization: A Comparative Approach

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for structural elucidation. The ¹H and ¹³C NMR spectra of the two compounds are expected to be very similar, with key differences arising from the alkoxy groups.

Expected Spectral Differences:

• ¹H NMR:

  • 1-(2-Ethoxyphenyl)propan-1-amine: Will exhibit a triplet at ~1.4 ppm (for the -OCH₂CH ₃) and a quartet at ~4.0 ppm (for the -OC H₂CH₃).

  • 1-(2-Methoxyphenyl)propan-1-amine: Will show a singlet at ~3.8 ppm for the -OC H₃ protons.

• ¹³C NMR:

  • 1-(2-Ethoxyphenyl)propan-1-amine: Will have two signals for the ethoxy group at approximately 15 ppm (-OCH₂C H₃) and 64 ppm (-OC H₂CH₃).

  • 1-(2-Methoxyphenyl)propan-1-amine: Will display a single resonance for the methoxy carbon at around 55 ppm.

Experimental Protocol: NMR Spectroscopy

This protocol outlines a standardized method for acquiring high-quality NMR spectra for comparative analysis.

• Sample Preparation:

  • Accurately weigh 10-15 mg of each amine.

  • Dissolve each sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD) in separate, clean NMR tubes.

  • Ensure complete dissolution, using sonication if necessary.[3]

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher field instrument.

  • Solvent: CDCl₃ (with 0.03% TMS).

  • Temperature: 298 K.

  • Number of Scans: 16.

  • Relaxation Delay: 2.0 s.

  • Spectral Width: -2 to 12 ppm.

• ¹³C NMR Acquisition:

  • Spectrometer: 400 MHz (100 MHz for ¹³C).

  • Pulse Program: Proton-decoupled (e.g., zgpg30).

  • Number of Scans: 1024 or more to achieve adequate signal-to-noise.

  • Relaxation Delay: 2.0 s.

  • Spectral Width: -10 to 160 ppm.

Chromatographic Separation and Purity Assessment

Both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are suitable for assessing the purity and separating these two amines. Due to their basic nature, peak tailing can be an issue, requiring careful method development.[4][5]

Experimental Protocol: Reversed-Phase HPLC

• Instrumentation:

  • HPLC system with a UV detector.

  • C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid (TFA) in Water.

  • B: 0.1% TFA in Acetonitrile.

• Chromatographic Conditions:

  • Gradient: Start with 20% B, ramp to 80% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 275 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare 1 mg/mL stock solutions of each amine in methanol.

  • Dilute to a working concentration of 50 µg/mL with the initial mobile phase composition.

Due to its higher lipophilicity, 1-(2-Ethoxyphenyl)propan-1-amine hydrate is expected to have a longer retention time than its methoxy counterpart under these reversed-phase conditions.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

For GC analysis, derivatization is often recommended to improve peak shape and thermal stability.[4][6]

• Derivatization (Propyl Chloroformate):

  • Dissolve 1 mg of the amine in 1 mL of toluene.

  • Add 100 µL of propyl chloroformate and 50 µL of pyridine.

  • Vortex the mixture and heat at 60 °C for 30 minutes.

  • Wash the organic layer with 1 mL of 1 M HCl, followed by 1 mL of water.

  • Collect the organic layer for injection.[4]

• Instrumentation:

  • GC system coupled with a Mass Spectrometer.

  • DB-5ms or similar non-polar capillary column (30 m x 0.25 mm x 0.25 µm).

• GC Conditions:

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Start at 100 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • MS Transfer Line: 280 °C.

  • Ion Source: 230 °C (Electron Impact, 70 eV).

Caption: Logical workflow for pKa determination by potentiometric titration.

Lipophilicity (LogP) Determination

Lipophilicity, often expressed as the logarithm of the partition coefficient (LogP), is a key determinant of a drug's ADME properties. [2]The shake-flask method is the gold standard for LogP measurement. [7][]

• Preparation:

  • Mutually saturate n-octanol and a suitable aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by shaking them together overnight and then separating the layers.

• Partitioning:

  • Prepare a stock solution of each amine in the saturated n-octanol.

  • Add a known volume of the octanol stock solution to a known volume of the saturated buffer in a separatory funnel.

  • Shake vigorously for 30 minutes to allow for partitioning.

  • Allow the layers to separate completely (centrifugation may be required). [9]3. Quantification:

  • Carefully sample both the n-octanol and the aqueous layers.

  • Determine the concentration of the amine in each phase using a validated analytical method, such as HPLC-UV. [10]4. Calculation:

  • LogP = log₁₀ ([Amine]octanol / [Amine]aqueous).

Discussion: Implications for Drug Development

• Lipophilicity and Permeability: The higher predicted LogP of the ethoxy derivative suggests it may have greater membrane permeability. [2]This could lead to better absorption across the gastrointestinal tract and the blood-brain barrier. However, excessively high lipophilicity can also lead to increased metabolic clearance and non-specific binding.

• Metabolic Stability: The ortho-alkoxy groups are potential sites for metabolism, specifically O-dealkylation by cytochrome P450 enzymes. The ethoxy group may be metabolized at a different rate than the methoxy group. Generally, larger alkyl groups can sometimes be more susceptible to metabolism, but steric factors can also play a role in how the molecule fits into the enzyme's active site. [11][12]Comparative metabolic stability assays using liver microsomes would be necessary to determine the actual metabolic fate of these compounds. [12][13]* Hydrate Form: The presence of water in the crystal structure of 1-(2-Ethoxyphenyl)propan-1-amine hydrate will affect its solid-state properties. It may have a different dissolution rate and stability profile compared to an anhydrous form, which are critical considerations in pharmaceutical formulation.

Safety and Handling

Both compounds should be handled with care, assuming they share hazards with other substituted anilines. Aromatic amines can be toxic if inhaled, ingested, or absorbed through the skin. [14][15][16]

• Engineering Controls: Handle in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile for short-term use). [16]* Handling: Avoid creating dust or aerosols. Keep containers tightly sealed when not in use.

• First Aid: In case of contact, immediately flush skin or eyes with copious amounts of water for at least 15 minutes and seek medical attention. If inhaled, move to fresh air.

Conclusion

While 1-(2-Ethoxyphenyl)propan-1-amine hydrate and 1-(2-Methoxyphenyl)propan-1-amine differ by only a methylene group and a water of hydration, this comparison highlights significant potential differences in their physicochemical and analytical profiles. The ethoxy derivative is predicted to be more lipophilic, which has direct implications for its pharmacokinetic behavior. The outlined experimental protocols provide a robust framework for researchers to empirically validate these predictions and perform a comprehensive head-to-head comparison. Such detailed characterization is essential for making informed decisions in the selection and optimization of lead compounds in drug discovery and for understanding structure-property relationships in chemical synthesis.

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 1-(2-Ethoxyphenyl)propan-1-amine hydrate

This guide provides essential safety protocols and logistical information for the handling and disposal of 1-(2-Ethoxyphenyl)propan-1-amine hydrate. Developed for researchers, scientists, and drug development professionals, this document synthesizes technical data with field-proven safety practices to ensure the well-being of laboratory personnel and the integrity of research.

The following recommendations are based on established best practices for handling aromatic amines and related chemical structures. Due to the limited availability of a specific Safety Data Sheet (SDS) for 1-(2-Ethoxyphenyl)propan-1-amine hydrate, a conservative approach leveraging data from structurally analogous compounds and general chemical safety principles is employed.

Understanding the Risks: A Proactive Approach to Safety

1-(2-Ethoxyphenyl)propan-1-amine hydrate is an aromatic amine. Aromatic amines as a class of compounds can present various hazards, including potential skin and eye irritation, respiratory tract irritation, and possible toxicity.[1][2][3][4] Therefore, a comprehensive personal protective equipment (PPE) strategy is not merely a procedural step but a critical component of risk mitigation.

Core Safety Principles for Amine Handling:

• Engineering Controls First: Always prioritize engineering controls such as fume hoods and well-ventilated areas to minimize direct exposure.[1][5][6]

• Decontamination is Key: Have established procedures for decontamination in case of accidental exposure. Eyewash stations and safety showers should be readily accessible.[2][7]

• Informed Personnel: Ensure all personnel are trained on the specific hazards and handling procedures for this compound before beginning any work.[1]

Essential Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to safe handling. The following table summarizes the recommended PPE for various laboratory operations involving 1-(2-Ethoxyphenyl)propan-1-amine hydrate.

Operation	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Volume Handling (e.g., weighing, preparing solutions in a fume hood)	ANSI Z87.1 compliant safety glasses with side shields.[8]	Disposable nitrile gloves. Inspect for tears or holes before use.[8]	Standard laboratory coat.[8]	Generally not required if handled in a certified chemical fume hood.
High-Volume Handling or Splash Potential	Chemical splash goggles. A face shield worn over safety glasses is recommended.[8][9]	Chemical-resistant gloves (e.g., neoprene or butyl rubber). Consult manufacturer's compatibility charts.[8][10]	Chemical-resistant apron over a lab coat.[9][10]	A NIOSH-approved respirator with an organic vapor cartridge may be necessary if not handled in a fume hood or if ventilation is inadequate.[1][7][8]
Emergency Spill Response	Chemical splash goggles and a face shield.[8][9]	Heavy-duty chemical-resistant gloves (e.g., butyl rubber).	Full-body chemical-resistant suit or coveralls.[9][11]	A self-contained breathing apparatus (SCBA) may be required for large spills or in poorly ventilated areas.[11]

Procedural Guidance for Safe Handling

Adherence to a systematic workflow is crucial for minimizing exposure risk.

Pre-Operational Checklist:

• Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash is at the appropriate height.

• Inspect PPE: Check all PPE for damage or contamination before each use.[8]

• Locate Emergency Equipment: Confirm the location and accessibility of the nearest eyewash station, safety shower, and spill kit.

• Review SDS (if available): Always consult the most current Safety Data Sheet for the specific chemical you are handling. For this compound, in the absence of a specific SDS, review the SDS of similar aromatic amines.

Step-by-Step Handling Protocol:

• Don PPE: Put on all required PPE as outlined in the table above before entering the designated handling area.

• Work Within a Fume Hood: Conduct all manipulations of 1-(2-Ethoxyphenyl)propan-1-amine hydrate within a certified chemical fume hood.

• Avoid Inhalation and Contact: Use caution to avoid inhaling vapors or allowing the compound to come into contact with skin or eyes.[3][6][12]

• Controlled Dispensing: When transferring the chemical, use appropriate tools (e.g., spatulas, pipettes) to minimize the generation of dust or aerosols.

• Secure Container: Keep the container tightly closed when not in use.[7][13]

• Doffing PPE: Remove PPE in a manner that avoids cross-contamination. Gloves should be removed last and disposed of properly.

• Hygiene: Wash hands thoroughly with soap and water after handling the compound.[2][3]

Emergency and Disposal Plans

A clear and concise plan for emergencies and waste disposal is a non-negotiable aspect of laboratory safety.

Emergency Procedures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][7][14]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.[2][7][14]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5][7][14]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[7][14]

Waste Disposal:

All waste containing 1-(2-Ethoxyphenyl)propan-1-amine hydrate should be considered hazardous.

• Segregation: Collect waste in a designated, properly labeled, and sealed container.

• Characterization: The waste must be fully characterized for toxicity and reactivity before disposal.[14]

• Regulatory Compliance: Dispose of the waste in accordance with all local, state, and federal regulations.[14] Contact your institution's environmental health and safety department for specific guidance.

Visualizing the Safety Workflow

The following diagram illustrates the critical decision points and procedural flow for safely handling 1-(2-Ethoxyphenyl)propan-1-amine hydrate.

Caption: Workflow for handling 1-(2-Ethoxyphenyl)propan-1-amine hydrate.

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